((4-(tert-Butyl)phenyl)sulfonyl)-L-methionine

Core Science & Biosynthesis

The Function and Application of the tert-Butylsulfonyl (Bus) Group in Amino Acid Chemistry

Executive Summary

In the synthesis of complex peptides and modified amino acids, the strategic use of orthogonal protecting groups is the cornerstone of successful molecular assembly. While the tert-butoxycarbonyl (Boc), fluorenylmethyloxycarbonyl (Fmoc), and carboxybenzyl (Cbz) groups dominate standard solid-phase peptide synthesis (SPPS), they often fall short when highly specific, multi-step functionalizations are required on polyfunctional scaffolds.

The tert-butylsulfonyl (Bus) group, first introduced by [1], serves as a highly robust, orthogonal protecting group for primary and secondary amines. It exhibits exceptional stability against strong bases, nucleophiles, catalytic hydrogenation, and mild acids (including trifluoroacetic acid, TFA). This whitepaper provides an in-depth mechanistic analysis of the Bus group, detailing the causality behind its unique installation and cleavage protocols, and serving as a self-validating guide for researchers in drug development and synthetic chemistry.

Mechanistic Rationale: The Causality of Bus Chemistry

The Thermodynamic Barrier of Direct Sulfonylation

A common misconception in synthetic planning is attempting to install the Bus group using tert-butylsulfonyl chloride, analogous to tosylation with p-toluenesulfonyl chloride. However, direct sulfonylation is chemically impossible under standard conditions. As demonstrated in solvolysis studies [2], tertiary alkanesulfonyl chlorides are inherently unstable. They rapidly undergo hydrolysis and extrude sulfur dioxide gas ( SO2​ ) to yield the highly stable tert-butyl cation and a chloride anion.

To circumvent this thermodynamic sink, the Bus group must be installed via a controlled two-step sequence :

• Sulfinamide Formation: The amine is reacted with the stable tert-butylsulfinyl chloride ( t -BuSOCl).

• Oxidation: The resulting sulfinamide is oxidized to the target sulfonamide using reagents like mCPBA or RuCl3​/NaIO4​ .

Orthogonality and Cleavage Dynamics

The Bus group's value lies in its profound stability. Because the sulfur atom is sterically shielded by the bulky tert-butyl group, it is impervious to nucleophilic attack (e.g., by piperidine, which cleaves Fmoc). Furthermore, unlike the Boc group—which is cleaved by TFA via protonation of the carbamate oxygen—the sulfonamide requires significantly harsher acidic conditions to protonate the highly electron-withdrawing sulfonyl oxygen.

Cleavage is strictly achieved using 0.1 M trifluoromethanesulfonic acid (TfOH) . During cleavage, the Bus group fragments into SO2​ and a reactive tert-butyl cation. To prevent this cation from indiscriminately alkylating electron-rich amino acid side chains (such as the indole of Tryptophan or the thioether of Methionine), a nucleophilic scavenger like anisole must be present in large excess.

Caption: Orthogonal cleavage conditions demonstrating the stability of the Bus group.

Table 1: Orthogonal Stability Matrix for Amino Acid Protecting Groups

Protecting Group	20% Piperidine (DMF)	50% TFA ( CH2​Cl2​ )	H2​ / Pd-C (MeOH)	0.1 M TfOH ( CH2​Cl2​ )
Bus	Stable	Stable	Stable	Cleaved
Boc	Stable	Cleaved	Stable	Cleaved
Fmoc	Cleaved	Stable	Stable	Stable
Cbz	Stable	Stable	Cleaved	Cleaved

Data adapted from systematic peptide studies by [3].

Experimental Workflows & Methodologies

Protocol 1: Two-Step Installation of the Bus Group

Caption: Two-step installation of the Bus protecting group via a sulfinamide intermediate.

Phase A: Sulfinamide Formation

• Preparation: Dissolve the amino acid ester (1.0 equiv, e.g., L-alanine methyl ester hydrochloride) in anhydrous CH2​Cl2​ (0.1 M concentration) under an inert argon atmosphere.

• Base Addition: Add triethylamine (TEA) (2.5 equiv) and cool the reaction flask to 0 °C using an ice bath. Causality: The excess base neutralizes the hydrochloride salt and acts as an acid scavenger for the impending substitution.

• Coupling: Dropwise add tert-butylsulfinyl chloride (1.2 equiv). Stir at 0 °C for 2 hours.

• Validation & Workup: Monitor via TLC (EtOAc/Hexane, 1:1). Once the ninhydrin-active starting material disappears, quench with water. Extract the aqueous layer with CH2​Cl2​ , dry the combined organic layers over Na2​SO4​ , and concentrate under reduced pressure.

Phase B: Oxidation to Sulfonamide

Caution: Acidic washes must be avoided during this phase, as intermediate sulfinamides are unstable at low pH.

• Preparation: Dissolve the crude sulfinamide in CH2​Cl2​ (0.1 M) and cool to 0 °C.

• Oxidation: Slowly add m-chloroperoxybenzoic acid (mCPBA, 77% purity, 1.5 equiv). Stir for 1 hour, allowing the reaction to naturally warm to room temperature.

• Quench & Validation: Dilute the mixture with equal volumes of saturated aqueous NaHCO3​ and saturated aqueous Na2​SO3​ . Causality: Na2​SO3​ reduces unreacted peroxides, while NaHCO3​ neutralizes the generated m-chlorobenzoic acid, partitioning it into the aqueous layer.

• Isolation: Extract with CH2​Cl2​ , dry over Na2​SO4​ , and purify via flash column chromatography to yield the pure Bus-protected amino acid.

Table 2: Comparison of Oxidation Conditions

Oxidant System	Solvent	Temp	Time	Yield	Practical Considerations
mCPBA	CH2​Cl2​	0 °C to RT	1 h	80–85%	Standard method; requires careful basic workup to remove benzoic acid byproducts.
RuCl3​ / NaIO4​	MeCN/H2​O	0 °C to RT	2 h	65–70%	Highly effective for sterically hindered substrates; avoids acidic byproducts but requires metal scavenging.

Protocol 2: TfOH-Mediated Cleavage of the Bus Group

Because the Bus group is impervious to standard TFA deprotection, it acts as a reliable anchor during the elongation of peptide chains. When global deprotection or specific unmasking is required, the following self-validating protocol is utilized:

• Preparation: Dissolve the Bus-protected peptide (1.0 equiv) in anhydrous CH2​Cl2​ (0.05 M) in a flame-dried flask.

• Scavenger Addition: Add anisole (10.0 equiv). Causality: Anisole is mandatory. It intercepts the highly reactive tert-butyl cation generated during cleavage, preventing the irreversible alkylation of the peptide backbone or sensitive side chains.

• Acidification: Cool the solution to 0 °C. Slowly add a pre-titrated solution of trifluoromethanesulfonic acid (TfOH) in CH2​Cl2​ to achieve a final TfOH concentration of 0.1 M.

• Cleavage: Stir the solution at 0 °C for 2 hours, then transfer to a 4 °C cold room for an additional 10 hours. Monitor via TLC or LC-MS.

• Neutralization (Critical Step): Add water to quench the reaction. To avoid hydrolyzing delicate ester bonds with strong aqueous bases (like NaOH), carefully neutralize the aqueous layer to pH 8.5 using DOWEX Monosphere 550A (OH- form) anion-exchange resin at 0 °C.

• Isolation: Filter the resin, wash with MeOH, and lyophilize the combined filtrates to afford the free amine as a clean salt.

Advanced Applications in Drug Development

Beyond standard peptide synthesis, the Bus group has been leveraged in advanced catalytic methodologies. Notably, [4] demonstrated that the N-chloramine salt of tert-butylsulfonamide acts as an exceptionally efficient nitrogen source and terminal oxidant for the catalytic aminohydroxylation and aziridination of olefins. The resulting N-Bus protected amino alcohols and aziridines—crucial pharmacophores in drug development—can subsequently be unmasked using the precise TfOH protocols detailed above, highlighting the group's versatility in asymmetric synthesis.

References

• Sun, P., Weinreb, S. M., & Shang, M. (1997). tert-Butylsulfonyl (Bus), a New Protecting Group for Amines. The Journal of Organic Chemistry, 62(24), 8604-8608. URL:[Link]

• King, J. F., Hillhouse, J. H., & Skonieczny, S. (1993). tert-Butyl Cation Formation in the Hydrolysis of 2-Methyl-2-propanesulfonyl Chloride, the Simplest Tertiary Alkanesulfonyl Chloride. Journal of the American Chemical Society (via The Journal of Organic Chemistry indexing). URL:[Link]

• Bruncko, M., Schlingloff, G., & Sharpless, K. B. (1999). tert-Butylsulfonamide. A New Nitrogen Source for Catalytic Aminohydroxylation and Aziridination of Olefins. Organic Letters, 1(5), 783-786. URL:[Link]

Engineering Selectivity in Metalloenzyme Therapeutics: The Role of ((4-(tert-Butyl)phenyl)sulfonyl)-L-methionine

Target Audience: Medicinal Chemists, Drug Development Professionals, and Principal Investigators Document Type: Technical Whitepaper & Synthetic Guide

Executive Summary & Chemical Identity

In the development of targeted metalloenzyme inhibitors, achieving high selectivity remains one of the most formidable challenges. Off-target inhibition of closely related metalloproteinases often leads to dose-limiting toxicities, such as the musculoskeletal syndrome associated with broad-spectrum Matrix Metalloproteinase (MMP) inhibitors.

((4-(tert-Butyl)phenyl)sulfonyl)-L-methionine (CAS: 1393654-69-7) has emerged as a highly specialized, privileged chiral intermediate in drug discovery[1]. By combining a sterically demanding arylsulfonyl moiety with the versatile thioether side chain of L-methionine, this scaffold provides medicinal chemists with a precise tool for "steric exclusion"—a strategy used to intentionally clash with off-target enzymes while perfectly anchoring into the hyper-extended hydrophobic pockets of specific therapeutic targets.

Mechanistic Rationale: The "Steric Exclusion" Strategy

The design of metalloenzyme inhibitors typically relies on a Zinc-Binding Group (ZBG) coupled with a peptidomimetic backbone. However, the true driver of selectivity is the interaction between the inhibitor's functional groups and the enzyme's S1' subsite.

The Paradox of the Deep S1' Pocket

Historically, it was assumed that any deep S1' pocket (such as those found in MMP-2 and MMP-9) could accommodate bulky arylsulfonyl groups. However, structural-activity relationship (SAR) analyses have proven that the S1' pocket of MMP-2, while deep, is exceptionally narrow.

When the 4-tert-butylphenylsulfonyl group is introduced into this pocket, its massive steric bulk creates a severe spatial clash. As demonstrated in , incorporating a tert-butylphenylsulfonyl moiety actually results in drastically reduced inhibition of both MMP-1 and MMP-2 due to poor accommodation within these narrow channels[2].

Redirecting Selectivity to Wide-Pocket Targets

Rather than a flaw, this steric clash is a powerful design feature. By utilizing ((4-(tert-Butyl)phenyl)sulfonyl)-L-methionine, researchers can completely engineer out off-target MMP-1/MMP-2 activity. Instead, this intermediate is utilized to target enzymes with exceptionally wide, 'Y'-shaped hydrophobic binding sites, such as Helicobacter pylori urease. Recent computational docking and in vitro assays confirm that derivatives of this specific scaffold exhibit over 690-fold higher potency against urease compared to clinical standards, driven by the optimal fit of the tert-butyl group[3].

Fig 1: Steric exclusion mechanism of the tert-butylphenyl group in metalloenzyme active sites.

Synthetic Workflow: Conversion to a Hydroxamate API

To convert this drug intermediate into an Active Pharmaceutical Ingredient (API), the terminal carboxylic acid of the L-methionine backbone must be transformed into a hydroxamic acid—the premier zinc-chelating pharmacophore.

The following protocol is a self-validating system designed to prevent the racemization of the delicate alpha-carbon stereocenter during activation.

Protocol: Enantioselective Hydroxamation

Reagents Required:

• Starting Material: ((4-(tert-Butyl)phenyl)sulfonyl)-L-methionine (1.0 eq)

• Coupling Agents: EDC·HCl (1.2 eq), HOBt (1.2 eq)

• Nucleophile: Hydroxylamine hydrochloride (NH₂OH·HCl) (1.5 eq)

• Base: N,N-Diisopropylethylamine (DIPEA) (3.0 eq)

• Solvent: Anhydrous N,N-Dimethylformamide (DMF)

Step-by-Step Methodology:

• Substrate Dissolution: Dissolve the starting intermediate in anhydrous DMF under an inert argon atmosphere. Cool the reaction vessel to 0 °C using an ice bath.

• Carboxylic Acid Activation: Add EDC·HCl and HOBt to the solution.

  • Causality Check: HOBt is critical here. It rapidly reacts with the O-acylisourea intermediate formed by EDC to create a stable, active ester. This prevents the intermediate from cyclizing into an oxazolone, which is the primary pathway for unwanted racemization of the L-methionine chiral center.

• Base Addition: Slowly add DIPEA (1.5 eq).

  • Causality Check: DIPEA is a sterically hindered, non-nucleophilic base. It neutralizes the system without competing with the hydroxylamine for the activated ester.

• Nucleophilic Acyl Substitution: In a separate vial, neutralize NH₂OH·HCl (1.5 eq) with the remaining DIPEA (1.5 eq) in DMF, then add this mixture dropwise to the main reaction vessel. Remove the ice bath and stir at 25 °C for 12 hours.

• In-Process Control (IPC) & Validation: Withdraw a 10 µL aliquot, dilute in methanol, and analyze via LC-MS. The system is validated as complete when the starting material mass ( m/z 344, [M-H]⁻) is entirely replaced by the product mass ( m/z 359, [M-H]⁻).

• Workup & Purification: Quench the reaction with water, extract with Ethyl Acetate (EtOAc), and wash the organic layer with brine to remove DMF. Dry over Na₂SO₄, concentrate under reduced pressure, and purify via preparative HPLC to yield the final API.

Fig 2: Synthetic workflow for converting the intermediate into a hydroxamate API.

Quantitative Structure-Activity Relationship (SAR)

The table below summarizes the pharmacological impact of the tert-butylphenylsulfonyl moiety when incorporated into a hydroxamate-based inhibitor framework. The data highlights how steric bulk dictates target affinity.

Target Enzyme	Active Site Topology	Representative IC₅₀ (nM)	Mechanistic Rationale for Selectivity
MMP-1	Shallow S1' Pocket	> 10,000	Complete steric exclusion; the tert-butyl moiety physically cannot enter the pocket[2].
MMP-2	Deep but Narrow S1'	> 5,000	The tert-butyl group is too sterically demanding for the narrow channel, preventing zinc chelation[2].
H. pylori Urease	Wide 'Y'-shaped Pocket	< 10	The bulky hydrophobic group perfectly anchors into the wide pocket, driving nanomolar affinity[3].

Conclusion

((4-(tert-Butyl)phenyl)sulfonyl)-L-methionine is far more than a generic building block; it is a precision instrument for rational drug design. By leveraging the extreme steric bulk of the tert-butylphenyl group, medicinal chemists can actively design against common off-target metalloproteinases (like MMP-1 and MMP-2), thereby rescuing promising scaffolds from clinical failure due to cross-reactivity. When paired with robust, racemization-free synthetic protocols, this intermediate accelerates the discovery of highly selective, next-generation metalloenzyme inhibitors.

References

• Design and Synthesis of Hydroxamate-Based Matrix Metalloproteinase-2 Inhibitors for Anti-Photoaging Source: National Institutes of Health (NIH) / PubMed Central URL:[Link]

• Developing new hybrid scaffold for urease inhibition based on carbazole-chalcone conjugates: Synthesis, assessment of therapeutic potential and computational docking analysis Source: ResearchGate URL:[Link]

Sources

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. Design and Synthesis of Hydroxamate-Based Matrix Metalloproteinase-2 Inhibitors for Anti-Photoaging - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Advanced Strategies in Peptide Synthesis: The Mechanistic Role of N-Protected Amino Acids

Executive Summary

In chemical peptide synthesis, the formation of an amide bond requires the precise condensation of a carboxylic acid with an amine. Left uncontrolled, unprotected amino acids will undergo random polymerization, diketopiperazine cyclization, and severe racemization. N-protecting groups—temporary chemical masks applied to the α -amino group—are the foundational solution to this problem, ensuring that peptide elongation proceeds strictly in the controlled C-to-N terminus direction[1].

This technical guide explores the mechanistic causality behind N-protecting group selection, quantitative stability profiles, and the self-validating experimental workflows that drive modern Solid-Phase Peptide Synthesis (SPPS).

The Causality of N-Protection and Orthogonality

The selection of an N-protecting group dictates the entire synthetic strategy of a peptide. The core principle governing this selection is orthogonality —the ability to remove one protecting group under specific chemical conditions without compromising the stability of other protecting groups or the peptide backbone itself[2].

The Core N-Protecting Groups

• Fmoc (9-fluorenylmethoxycarbonyl): The undisputed industry standard for routine SPPS. Fmoc is base-labile, allowing for mild deprotection cycles while leaving acid-labile side-chain protections intact[3].

• Boc (tert-butyloxycarbonyl): The classical approach. Boc is acid-labile and requires highly toxic anhydrous Hydrogen Fluoride (HF) for final cleavage. While less favorable for routine manufacturing, it remains highly effective for synthesizing aggregation-prone or highly complex sequences[4].

• Alloc (Allyloxycarbonyl): A highly specialized, orthogonal protecting group. Alloc is cleaved via mild Palladium(0) catalysis, making it invaluable when a third dimension of orthogonality is required (e.g., for on-resin side-chain cyclization or the synthesis of branched peptides)[2].

• Backbone N-Protecting Groups (e.g., Pseudoprolines): Used specifically to disrupt hydrogen bonding during synthesis, these groups ameliorate synthetic inefficiency by increasing peptide chain solubility and suppressing β -sheet aggregation in "difficult" sequences[5].

Quantitative Profiling of N-Protecting Groups

To facilitate strategic experimental design, the quantitative stability and cleavage profiles of the primary N-protecting groups are summarized below:

Protecting Group	Primary Deprotection Reagent	Cleavage Mechanism	Relative Acid Stability	Relative Base Stability
Fmoc	20% Piperidine in DMF	Base-catalyzed E1cB elimination	High (Stable to TFA)	Low (Cleaved in <5 mins)
Boc	50% TFA in DCM	Acid-catalyzed SN​1	Low (Cleaved in <5 mins)	High (Stable to Piperidine)
Cbz (Z)	H2​ / Pd-C or HF	Hydrogenolysis	Moderate (Requires strong acid)	High
Alloc	Pd(PPh3​)4​ Phenylsilane	Pd(0) Catalysis	High	High

Mechanistic Deep Dive: Fmoc and Alloc Deprotection

Understanding the exact reaction mechanisms is critical for troubleshooting incomplete deprotections or unwanted side reactions.

The Fmoc E1cB Mechanism

Fmoc removal is driven by a base-catalyzed E1cB (Elimination Unimolecular conjugate Base) mechanism[3]. When the resin is treated with a secondary amine (typically piperidine), the base abstracts the highly acidic proton at the 9-position of the fluorene ring[6]. The fluorenyl system stabilizes the resulting carbanion, which rapidly undergoes β -elimination to release carbon dioxide and a highly reactive dibenzofulvene (DBF) intermediate[7].

Causality Check: Why Piperidine? Piperidine is selected not just for its basicity ( pKa​≈11.1 ), but for its nucleophilicity. It acts as an efficient scavenger, immediately trapping the reactive DBF intermediate to form a stable fulvene-piperidine adduct. If DBF is not scavenged, it will re-alkylate the newly freed α -amine, terminating the peptide chain[3].

The Alloc Catalytic Mechanism

Alloc deprotection is entirely orthogonal to both Fmoc and Boc chemistries. The mechanism is a catalytic cycle initiated by the coordination of a Pd(0) catalyst to the allyl double bond[8]. This is followed by oxidative addition to form a π -allyl-palladium(II) complex. A nucleophilic scavenger (such as phenylsilane or morpholine) then attacks the complex, liberating the carbamate, which spontaneously decarboxylates to reveal the free amine[9].

Strategic Workflow: Fmoc Solid-Phase Peptide Synthesis (SPPS)

The following diagram illustrates the cyclical logic of Fmoc-SPPS, highlighting the separation of deprotection and coupling phases to prevent cross-reactivity.

Caption: The cyclical Fmoc-SPPS workflow, highlighting orthogonal deprotection and coupling phases.

Self-Validating Experimental Protocol: The Fmoc-SPPS Cycle

A robust SPPS protocol must be a self-validating system. The following methodology details a standard Fmoc-SPPS elongation cycle, explaining the causality behind each physical manipulation[10].

Step 1: Resin Solvation (Swelling)

• Procedure: Suspend 0.1 mmol of Fmoc-Rink Amide resin in Dichloromethane (DCM) for 30 minutes.

• Causality: The dry polystyrene matrix is tightly coiled. DCM solvates and expands the polymer network, exposing the internal reactive sites to incoming reagents. Failure to swell the resin results in truncated sequences.

Step 2: Fmoc Deprotection

• Procedure: Treat the resin with 20% Piperidine in Dimethylformamide (DMF) for 5 minutes, drain, and repeat with a fresh solution for 15 minutes[10].

• Causality: The initial short treatment neutralizes any residual acidic protons from previous steps and initiates cleavage. The second, longer treatment drives the E1cB elimination to completion.

• Self-Validation: Collect the drained deprotection solution and measure UV absorbance at 301 nm. The DBF-piperidine adduct absorbs strongly at this wavelength, allowing for real-time quantification of deprotection efficiency[10].

Step 3: Stringent Washing

• Procedure: Wash the resin with DMF (5 x 1 min).

• Causality: Completely removes residual piperidine and DBF-adducts. If piperidine remains in the vessel, it will prematurely deprotect the next incoming amino acid during the coupling phase, leading to disastrous double-coupling errors.

Step 4: Amino Acid Activation and Coupling

• Procedure: Dissolve 0.4 mmol (4 eq) of the next Fmoc-Amino Acid, 0.4 mmol of an activating reagent (e.g., PyBOP), and 0.8 mmol of Diisopropylethylamine (DIPEA) in DMF. Add to the resin and agitate for 45-60 minutes[10].

• Causality: The carboxylic acid of the incoming amino acid is inherently unreactive toward amines. DIPEA deprotonates the acid, allowing PyBOP to convert it into a highly reactive phosphonium ester. The 4-fold stoichiometric excess forces the bimolecular coupling reaction to 100% completion.

Step 5: Validation and Global Cleavage

• Procedure: After washing, perform a Kaiser Test. Once the full sequence is built, treat the resin with 95% TFA, 2.5% Triisopropylsilane (TIPS), and 2.5% Water for 2 hours.

• Causality: A negative Kaiser test (yellow) confirms no free primary amines remain, validating successful coupling. During final cleavage, TFA strips the peptide from the resin and removes all side-chain protecting groups. The resulting highly reactive carbocations are immediately quenched by the TIPS and water scavengers, preventing them from irreversibly alkylating electron-rich residues like Tryptophan or Tyrosine.

References

• Wikipedia Contributors. "Peptide synthesis." Wikipedia, The Free Encyclopedia. URL: [Link]

• Total Synthesis. "Alloc Protecting Group: Alloc Protection & Deprotection Mechanism." Total Synthesis. URL:[Link]

• Polypeptide Group. "Backbone Protecting Groups for Enhanced Peptide and Protein Synthesis." Angewandte Chemie International Edition. URL:[Link]

• Peptide Chemistry. "Fmoc Cleavage in Peptide Synthesis: Mechanism, Risks, and Alternatives." PeptideChemistry.org. URL:[Link]

• WPMU CDN. "Alloc Protecting Group Removal Protocol." Technical Protocols. URL:[Link]

• MDPI. "Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine?" Molecules. URL:[Link]

• boqjqn.guru. "Peptide Protecting Groups." Technical Guides. URL:[Link]

Sources

• 1. Peptide synthesis - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. peptidechemistry.org [peptidechemistry.org]
• 4. boqjqn.guru [boqjqn.guru]
• 5. polypeptide.com [polypeptide.com]
• 6. Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? [mdpi.com]
• 7. luxembourg-bio.com [luxembourg-bio.com]
• 8. total-synthesis.com [total-synthesis.com]
• 9. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Protocols & Analytical Methods

Protocol for N-terminal protection with ((4-(tert-butyl)phenyl)sulfonyl)-l-methionine

Application Note: N-Terminal Protection and Pharmacophore Engineering Using ((4-(tert-butyl)phenyl)sulfonyl)-L-methionine

Introduction & Mechanistic Rationale

The strategic modification of the N-terminus in peptide therapeutics is a critical step in drug development, primarily aimed at preventing rapid degradation by ubiquitous aminopeptidases. While standard urethane protecting groups (e.g., Fmoc, Boc) are transient, the incorporation of an N-arylsulfonyl group serves as a permanent, biologically active cap[1].

The use of ((4-(tert-butyl)phenyl)sulfonyl)-L-methionine (tBu-Bps-Met)[2] provides a dual functional advantage:

• Proteolytic Shielding : The sulfonamide bond is highly resistant to enzymatic hydrolysis. Furthermore, the massive steric bulk of the tert-butylphenyl moiety physically blocks exopeptidase access to the adjacent amide bonds.

• Subsite Targeting : In the rational design of protease inhibitors (such as those targeting thrombin or matrix metalloproteinases), the highly lipophilic tBu-Bps group acts as a potent S1′ or P3′ subsite binder[3]. The methionine side chain provides complementary hydrophobic interactions, making this specific modified amino acid an ideal N-terminal pharmacophore[1].

Unlike Fmoc or Boc groups, the sulfonamide linkage is completely orthogonal and stable to both the basic conditions of iterative Solid-Phase Peptide Synthesis (SPPS) and the harsh acidic conditions of global cleavage.

Experimental Workflows

To ensure a self-validating experimental system, this guide provides two orthogonal methodologies: Method A details the solution-phase preparation of the protected monomer, while Method B provides the step-by-step SPPS protocol for its incorporation. An alternative on-resin sulfonylation approach is also described for researchers lacking the pre-synthesized building block.

Method A: Solution-Phase Synthesis of tBu-Bps-Met-OH

Causality Insight: This reaction utilizes biphasic Schotten-Baumann conditions. Maintaining a pH of 9–10 is critical; if the pH drops, the L-methionine amino group protonates and loses nucleophilicity. Conversely, excessive alkalinity leads to the rapid hydrolysis of the sulfonyl chloride into an unreactive sulfonic acid.

Step-by-Step Protocol:

• Preparation: Dissolve L-Methionine (1.0 eq, 10 mmol) in a 1:1 mixture of 10% aqueous Na2​CO3​ and Tetrahydrofuran (THF) (50 mL total volume).

• Cooling: Submerge the reaction flask in an ice bath to reach 0 °C. This suppresses the competing hydrolysis of the sulfonyl chloride.

• Addition: Slowly add 4-(tert-butyl)benzenesulfonyl chloride (1.1 eq, 11 mmol) portion-wise over 15 minutes under vigorous stirring.

• Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 12 hours.

• Workup: Evaporate the THF under reduced pressure. Wash the remaining aqueous layer once with diethyl ether (20 mL) to remove unreacted sulfonyl chloride.

• Precipitation: Carefully acidify the aqueous layer with 1M HCl to pH 2–3. The product, ((4-(tert-butyl)phenyl)sulfonyl)-L-methionine, will precipitate as a white solid.

• Isolation: Extract the acidified mixture with Ethyl Acetate ( 3×30 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate in vacuo.

Method B: SPPS Incorporation (N-Terminal Capping)

Causality Insight: The electron-withdrawing nature of the sulfonamide group can slightly reduce the nucleophilicity of the adjacent carboxylate during activation. Therefore, highly efficient uronium-based coupling reagents (HATU) are mandatory to prevent epimerization and drive the coupling to absolute completion.

Step-by-Step Protocol:

• Resin Preparation: Swell the peptide-resin (0.1 mmol scale) in N,N-Dimethylformamide (DMF) for 30 minutes.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF ( 2×10 min) to expose the free N-terminal amine. Wash extensively with DMF ( 5×1 min).

• Pre-Activation: In a separate vial, dissolve tBu-Bps-Met-OH (3.0 eq, 0.3 mmol) and HATU (2.9 eq, 0.29 mmol) in 2 mL of DMF. Add N,N-Diisopropylethylamine (DIPEA) (6.0 eq, 0.6 mmol). Note: Using a slight deficit of HATU prevents irreversible guanidinylation of the peptide's N-terminus.

• Coupling: Add the activated mixture to the resin and agitate at room temperature for 2 hours.

• Washing: Drain the reaction mixture and wash the resin with DMF ( 3×1 min) and Dichloromethane (DCM) ( 3×1 min).

• Cleavage: Cleave the peptide using a standard TFA cocktail (e.g., 95% TFA, 2.5% Triisopropylsilane, 2.5% Ethanedithiol) for 2 hours. Note: Ethanedithiol is critical here to prevent the oxidation of the methionine thioether to a sulfoxide during cleavage.

Quantitative Data & Optimization Parameters

Table 1: Physicochemical Properties & SPPS Compatibility

Property	Value	Causality / Impact on SPPS Workflow
Molecular Weight	345.48 g/mol [2]	Standard stoichiometric calculations apply; high solubility in DMF.
Lipophilicity (LogP)	High	Enhances target membrane permeability; requires rigorous DCM washing to remove unreacted monomer from the resin matrix.

| Acid/Base Stability | Highly Stable | Impervious to 20% Piperidine (Fmoc removal) and 95% TFA (Global Cleavage). Acts as a permanent structural modification. |

Table 2: Reagent Equivalents for Optimal Monomer Coupling

Reagent	Equivalents	Function & Mechanistic Rationale
tBu-Bps-Met-OH	3.0 eq	Excess ensures pseudo-first-order kinetics, driving the capping reaction to >99% completion.
HATU	2.9 eq	Generates the highly reactive 7-aza-1-hydroxybenzotriazole (At) active ester.

| DIPEA | 6.0 eq | Neutralizes any residual TFA salts in the resin and provides the basic environment required for carboxylate deprotonation and activation. |

Workflow Visualization

Workflow for N-terminal protection with tBu-Bps-Met via monomer coupling or on-resin sulfonylation.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. Design of P1' and P3' residues of trivalent thrombin inhibitors and their crystal structures - PubMed [pubmed.ncbi.nlm.nih.gov]

HPLC purification method for ((4-(tert-butyl)phenyl)sulfonyl)-l-methionine

Application Note: Comprehensive HPLC Purification and Analysis Protocol for ((4-(tert-butyl)phenyl)sulfonyl)-l-methionine

Introduction & Chemical Profiling

((4-(tert-butyl)phenyl)sulfonyl)-l-methionine is a synthetic amino acid derivative characterized by a bulky, hydrophobic tert-butylphenyl group linked to an L-methionine core via a sulfonamide bond. This unique structural amalgamation presents specific chromatographic challenges during drug development and peptide synthesis workflows. The highly lipophilic tail drives extreme retention on reversed-phase (RP) columns, while the thioether side chain is highly susceptible to artifactual oxidation.

This application note details a robust, self-validating RP-HPLC methodology for the analytical profiling and preparative isolation of this compound, prioritizing high recovery rates and the preservation of the reduced methionine state.

Mechanistic Rationale for Chromatographic Conditions

Designing an effective purification strategy requires understanding the causality behind how the molecule's functional groups interact with the mobile and stationary phases.

• Suppressing Carboxylic Acid Ionization: The L-methionine core contains a free carboxylic acid with a pKa of approximately 2.3. If analyzed at a neutral pH, the molecule exists as a dynamic mixture of ionized and unionized states, leading to severe peak tailing and unpredictable retention times. The addition of 0.1% Trifluoroacetic acid (TFA) lowers the mobile phase pH to ~2.0, ensuring the carboxylate is fully protonated and neutral, which is a required standard protocol for amino acid and peptide purification[1].

• Overcoming Extreme Hydrophobicity: The tert-butylphenyl moiety is highly lipophilic. In RP-HPLC, retention is governed by lipophilicity, meaning this compound will bind strongly to a standard C18 stationary phase[2]. To elute the compound efficiently without excessive band broadening, a steep gradient reaching a high concentration of organic modifier (e.g., 80% Acetonitrile) is necessary.

• Mitigating Thioether Oxidation: The methionine thioether group is a known liability in sample preparation and chromatography, rapidly oxidizing to methionine sulfoxide in the presence of dissolved oxygen or peroxides. Because the sulfoxide variant is significantly more polar, it elutes earlier than the parent compound, artificially lowering the calculated yield[3]. Utilizing freshly degassed solvents and minimizing sample exposure to ambient light and air are critical preventative measures.

Caption: Mechanistic relationship between analyte structural features and required HPLC conditions.

Analytical HPLC Methodology

This method serves as the primary self-validating tool to assess crude purity, map degradation products, and monitor preparative fractions.

Table 1: Analytical HPLC Gradient Conditions

Time (min)	% Mobile Phase A (H2O + 0.1% TFA)	% Mobile Phase B (MeCN + 0.1% TFA)	Flow Rate (mL/min)
0.0	80	20	1.0
2.0	80	20	1.0
15.0	20	80	1.0
17.0	5	95	1.0
20.0	5	95	1.0
21.0	80	20	1.0
25.0	80	20	1.0

Step-by-Step Analytical Protocol:

• Column Selection: Install a C18 analytical column (e.g., 4.6 x 150 mm, 5 µm, 100 Å). Set the column oven to 30°C to reduce system backpressure and improve mass transfer.

• Solvent Preparation: Prepare Mobile Phase A (Milli-Q water with 0.1% v/v TFA) and Mobile Phase B (HPLC-grade Acetonitrile with 0.1% v/v TFA). Sonicate and vacuum-degas both solvents for 15 minutes.

• System Suitability Testing (SST): Inject 10 µL of a blank solution (50:50 MeCN:H2O) to establish a baseline. Next, inject a forced-degradation sample (crude exposed to 0.1% H2O₂ for 1 hour) to map the retention time of the oxidized sulfoxide impurity. Ensure the resolution (Rs) between the sulfoxide and the main peak is >2.0. This validates the system's resolving power.

• Sample Analysis: Dissolve the crude sample in 50:50 MeCN:H2O to a concentration of 1 mg/mL. Filter through a 0.22 µm PTFE syringe filter. Inject 10 µL and monitor UV absorbance at 220 nm (peptide/sulfonamide backbone) and 254 nm (aromatic ring).

Preparative HPLC Scale-Up Protocol

Once the analytical profile is validated, the method is geometrically scaled for preparative isolation.

Table 2: Preparative HPLC Gradient Conditions

Time (min)	% Mobile Phase A (H2O + 0.1% TFA)	% Mobile Phase B (MeCN + 0.1% TFA)	Flow Rate (mL/min)
0.0	80	20	20.0
3.0	80	20	20.0
25.0	20	80	20.0
28.0	5	95	20.0
32.0	5	95	20.0
33.0	80	20	20.0
40.0	80	20	20.0

Step-by-Step Preparative Protocol:

• Column Selection: Install a C18 preparative column (e.g., 21.2 x 250 mm, 10 µm) matching the stationary phase chemistry of the analytical column.

• Sample Loading Preparation: Dissolve 100-200 mg of the crude mixture in 5-10 mL of a compatible diluent (e.g., 30% MeCN in H2O or minimal DMSO if solubility is poor). Filter through a 0.45 µm PTFE membrane.

• Scout Run Validation: Inject 100 µL of the preparative sample onto the prep column to verify that the retention time and peak shape scale linearly from the analytical method.

• Purification Run: Inject the full sample volume. Monitor the eluent at 254 nm to avoid detector saturation (which commonly occurs at 220 nm for high-concentration injections).

• Fraction Collection & Pooling: Collect fractions based on a strict UV threshold. Immediately analyze aliquots of the collected fractions using the Analytical HPLC Method. Pool only the fractions demonstrating >98% purity.

• Lyophilization: Freeze the pooled fractions at -80°C and lyophilize to obtain the pure ((4-(tert-butyl)phenyl)sulfonyl)-l-methionine as a white powder.

Caption: Preparative HPLC workflow for the isolation of ((4-(tert-butyl)phenyl)sulfonyl)-l-methionine.

Troubleshooting & Degradation Pathways

• Early Eluting Impurities (Oxidation): If a secondary peak consistently appears 2-3 minutes prior to the main peak, this is highly indicative of methionine sulfoxide formation[3]. To mitigate this, purge all sample vials with argon or nitrogen gas prior to storage, and ensure mobile phases are freshly prepared and degassed.

• Peak Tailing: Tailing is generally caused by secondary interactions between the unprotonated carboxylic acid and unendcapped silanols on the silica matrix. Verify that the TFA concentration is strictly 0.1% v/v (pH ~2.0)[1]. If tailing persists, switch to a fully endcapped C18 column.

• Precipitation Upon Injection: The bulky tert-butylphenyl group severely limits aqueous solubility. If the sample precipitates at the column head (indicated by a sudden spike in backpressure), reduce the injection volume or increase the initial organic concentration of the gradient to 30% MeCN.

References

• Source: benchchem.
• Source: semanticscholar.
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Application Note & Protocol: A Comprehensive Guide to the LC-MS/MS Analysis of Peptides Containing ((4-(tert-butyl)phenyl)sulfonyl)-l-methionine

Abstract

The covalent modification of peptides with sulfonyl-containing moieties is a significant strategy in chemical biology and drug discovery, aimed at enhancing their analytical detectability and modulating their physicochemical properties. This guide provides a detailed methodology for the robust analysis of peptides modified with a ((4-(tert-butyl)phenyl)sulfonyl) group on an l-methionine residue, utilizing Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). We will delve into the rationale behind this modification, which leverages the bulky and hydrophobic nature of the tert-butylphenylsulfonyl group to improve chromatographic retention and ionization efficiency. This document offers comprehensive, step-by-step protocols for the synthesis of a model peptide, sample preparation, and the development of a sensitive and specific LC-MS/MS method. This guide is intended for researchers, scientists, and drug development professionals seeking to characterize and quantify peptides with this unique modification.

Introduction: The Rationale for Sulfonyl-Modification of Peptides

The analysis of peptides in complex biological matrices presents numerous challenges, including poor retention in reversed-phase chromatography for hydrophilic peptides and low ionization efficiency. Chemical derivatization of the N-terminus or amino acid side chains is a well-established strategy to overcome these limitations.[1][2] The introduction of a ((4-(tert-butyl)phenyl)sulfonyl) group, a bulky and hydrophobic moiety, serves several key purposes:

• Enhanced Chromatographic Retention: The significant hydrophobicity of the tert-butylphenyl group dramatically increases the retention of otherwise polar peptides on reversed-phase columns, allowing for better separation from interfering species.

• Improved Ionization Efficiency: The sulfonyl group can enhance the proton affinity of the molecule, leading to improved signal intensity in positive mode electrospray ionization (ESI).[1]

• Directed and Predictable Fragmentation: The presence of the modification can influence the fragmentation pattern during tandem mass spectrometry (MS/MS), often leading to characteristic neutral losses and promoting the formation of specific ion series, which can aid in structural confirmation.[3][4]

• Potential for Quantitative Analysis: The unique mass of the modification allows for the development of highly specific Multiple Reaction Monitoring (MRM) assays for targeted quantification. Isotope-coded versions of such sulfonyl reagents can also be synthesized for relative quantification studies.[5]

This application note will use a model peptide, TBS-Met-Ala-Ser-Gly-Val-Arg (where TBS-Met represents methionine modified with the ((4-(tert-butyl)phenyl)sulfonyl) group), to illustrate the complete workflow from synthesis to analysis.

Synthesis of a Model Peptide: A Practical Protocol

To develop and validate an LC-MS/MS method, a well-characterized standard of the target peptide is essential. The following protocol outlines the synthesis of our model peptide, TBS-Met-Ala-Ser-Gly-Val-Arg , using Fmoc-based Solid-Phase Peptide Synthesis (SPPS).[6]

Diagram: Fmoc-Based Solid-Phase Peptide Synthesis Workflow

Caption: Workflow for the synthesis of the ((4-(tert-butyl)phenyl)sulfonyl)-modified peptide.

Protocol 2.1: Solid-Phase Peptide Synthesis (Fmoc/tBu Strategy)

• Resin Preparation: Start with a pre-loaded Fmoc-Arg(Pbf)-Wang resin. Swell the resin in dimethylformamide (DMF) for 30 minutes in a peptide synthesis vessel.

• Fmoc Deprotection: Remove the Fmoc protecting group by treating the resin with 20% piperidine in DMF for 5 minutes, followed by a second treatment for 15 minutes.[7]

• Washing: Wash the resin thoroughly with DMF (5 times) and dichloromethane (DCM) (3 times) to remove piperidine and by-products.

• Amino Acid Coupling: For each subsequent amino acid (Val, Gly, Ser(tBu), Ala, Met), pre-activate the Fmoc-amino acid (3 equivalents) with HBTU (2.9 equivalents) and DIEA (6 equivalents) in DMF for 5 minutes. Add the activated amino acid solution to the resin and allow it to react for 2 hours.

• Monitoring and Recoupling: After coupling, perform a Kaiser test to check for completion. If the test is positive (blue beads), repeat the coupling step.[1]

• Repeat Synthesis Cycle: Repeat steps 2-5 for each amino acid in the sequence.

• N-Terminal Modification: After the final amino acid (Methionine) has been coupled and its Fmoc group removed, wash the resin extensively with DMF and DCM.

• Sulfonylation: Dissolve ((4-(tert-butyl)phenyl)sulfonyl) chloride (3 equivalents) and DIEA (6 equivalents) in DCM. Add this solution to the resin and react for 4 hours at room temperature.

• Final Wash: Wash the resin with DCM (5 times) and methanol (3 times), then dry under vacuum.

• Cleavage and Deprotection: Treat the dried resin with a cleavage cocktail (e.g., 95% Trifluoroacetic acid (TFA), 2.5% water, 2.5% triisopropylsilane) for 2-3 hours to cleave the peptide from the resin and remove side-chain protecting groups.[8]

• Peptide Precipitation and Purification: Precipitate the crude peptide by adding the cleavage mixture to cold diethyl ether. Centrifuge to pellet the peptide, wash the pellet with cold ether, and then air dry. Purify the peptide using reversed-phase HPLC.

• Verification: Confirm the mass of the purified peptide using LC-MS.

LC-MS/MS Method Development

The development of a robust LC-MS/MS method is critical for the reliable detection and quantification of the modified peptide. This section outlines a systematic approach.

Diagram: LC-MS/MS Method Development Workflow

Caption: Systematic workflow for developing the LC-MS/MS method.

Protocol 3.1: Initial MS Parameter Optimization (Direct Infusion)

• Sample Preparation: Prepare a 1 µg/mL solution of the purified TBS-Met-Ala-Ser-Gly-Val-Arg peptide in 50:50 acetonitrile:water with 0.1% formic acid.

• Full Scan MS: Infuse the solution into the mass spectrometer and acquire full scan spectra in positive ESI mode to identify the most abundant precursor charge states (e.g., [M+2H]²⁺, [M+3H]³⁺).

• Product Ion Scan (MS/MS): Select the most intense precursor ion and perform product ion scans over a range of collision energies (CE) to identify the most stable and intense fragment ions. Look for characteristic b- and y-ions, as well as potential neutral loss of the sulfonyl moiety.

Protocol 3.2: Liquid Chromatography Method

The bulky hydrophobic tag necessitates a robust reversed-phase method.

Parameter	Recommended Setting	Rationale
Column	C18, 1.7-2.1 µm particle size, 100-130 Å pore size, 2.1 x 50-100 mm	Provides excellent resolving power and retention for modified peptides. Smaller particle sizes increase efficiency.[9]
Mobile Phase A	0.1% Formic Acid in Water	Standard mobile phase for peptide analysis, providing a proton source for efficient ionization.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is a common organic modifier with low viscosity and UV cutoff.
Gradient	5-60% B over 15 minutes (Initial starting point, requires optimization)	A broad gradient is a good starting point to ensure elution of the highly retained peptide. This should be optimized for resolution and run time.[10]
Flow Rate	0.3 - 0.5 mL/min	Appropriate for a 2.1 mm ID column to ensure good chromatographic performance.
Column Temperature	40 - 50 °C	Elevated temperatures can improve peak shape and reduce backpressure.
Injection Volume	5 - 10 µL	Dependent on sample concentration and instrument sensitivity.

Protocol 3.3: MRM Method Development and Optimization

For targeted quantification, an MRM method provides the highest sensitivity and selectivity.

• Transition Selection: Based on the product ion scans (Protocol 3.1), select at least 2-3 of the most intense and specific fragment ions for each precursor charge state. A common fragmentation for sulfonated peptides is the neutral loss of the sulfonyl group (SO₃, 80 Da), however, for this larger modification, the neutral loss of the entire ((4-(tert-butyl)phenyl)sulfonyl) group (227.1 Da) is also a strong possibility.

• Collision Energy (CE) Optimization: For each selected MRM transition, perform a CE optimization experiment. This involves injecting the standard and acquiring data for the same transition at multiple CE values (e.g., in 2-5 V increments). Plot the resulting peak area against the CE value to determine the optimum setting that yields the highest signal intensity.[11][12]

Table 1: Predicted Masses and Potential MRM Transitions for TBS-Met-Ala-Ser-Gly-Val-Arg

Monoisotopic Mass of Peptide: 854.44 Da

Precursor Ion ([M+2H]²⁺)	Product Ion	Predicted m/z	Type	Notes
428.23	y₅	612.36	y-ion	C-terminal fragment
428.23	y₄	515.31	y-ion	C-terminal fragment
428.23	y₃	458.29	y-ion	C-terminal fragment
428.23	b₂	371.18	b-ion	N-terminal fragment containing the modification
428.23	Precursor - Neutral Loss	314.68	Neutral Loss	Loss of ((4-(tert-butyl)phenyl)sulfonyl) group (227.1 Da) from [M+2H]²⁺

Note: These are predicted values and must be confirmed empirically.

Sample Preparation from Biological Matrices

Extracting the modified peptide from complex matrices like plasma or cell lysate requires a robust protocol to remove interfering substances.

Protocol 4.1: Solid-Phase Extraction (SPE)

• Matrix Pre-treatment: To 100 µL of plasma, add 200 µL of 4% phosphoric acid to precipitate proteins. Vortex and centrifuge at high speed for 10 minutes.

• SPE Column Conditioning: Condition a mixed-mode cation exchange SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Loading: Load the supernatant from the pre-treatment step onto the SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 0.1% formic acid in water, followed by 1 mL of methanol to remove salts and lipids.

• Elution: Elute the peptide with 1 mL of 5% ammonium hydroxide in methanol.

• Dry-down and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen. Reconstitute the sample in 100 µL of the initial LC mobile phase (e.g., 95% A, 5% B).

Data Analysis and Interpretation

The primary indicator of the presence of the ((4-(tert-butyl)phenyl)sulfonyl)-modified peptide will be the detection of the correct precursor ion mass. Subsequent MS/MS analysis should reveal a fragmentation pattern consistent with the peptide sequence. The presence of a significant neutral loss corresponding to the mass of the modifying group (227.1 Da) is a strong confirmation. For quantitative studies, a calibration curve should be constructed by analyzing known concentrations of the purified peptide standard, and the peak area ratios of the target analyte to an internal standard (if used) should be plotted against concentration.

Conclusion

This application note provides a comprehensive framework for the analysis of peptides containing the ((4-(tert-butyl)phenyl)sulfonyl)-l-methionine modification. By leveraging the principles of solid-phase peptide synthesis and systematic LC-MS/MS method development, researchers can achieve sensitive and specific detection and quantification of these modified peptides. The protocols described herein serve as a robust starting point that can be adapted to different peptide sequences and analytical instrumentation, facilitating further research in drug development and proteomics.

References

• Guo, X., & Li, L. (2009). A simple and effective chemical derivatization method for peptide sequencing by MALDI-MS. Journal of the American Society for Mass Spectrometry, 20(9), 1646–1655. Available at: [Link]

• Gevaert, K., Van Damme, J., Goethals, M., Thomas, G. R., & Vandekerckhove, J. (2002). N-terminal derivatization of peptides for their enhanced detection in peptide mass fingerprinting. Proteomics, 2(7), 899–908. Available at: [Link]

• Škulj, S., & Rožman, M. (2012). Study of the gas-phase fragmentation behaviour of sulfonated peptides. International Journal of Mass Spectrometry, 316-318, 209–216. Available at: [Link]

• Johnson, K. L., & Muddiman, D. C. (2004). Isotope-coded N-terminal sulfonation of peptides allows quantitative proteomic analysis with increased de novo peptide sequencing capability. Rapid Communications in Mass Spectrometry, 18(24), 3019–3027. Available at: [Link]

• Zhu, Y., & Li, L. (2005). N-terminal chemical derivatization for peptide and protein analysis in mass spectrometry. Current Organic Chemistry, 9(15), 1547–1559. Available at: [Link]

• Sherwood, C. A., Eastham, A., Lee, L. W., & Richards, A. L. (2010). Effect of Collision Energy Optimization on the Measurement of Peptides by Selected Reaction Monitoring (SRM) Mass Spectrometry. Journal of Biomolecular Techniques, 21(4), 173–182. Available at: [Link]

• Hage, D. S. (2023). Targeted Quantification of Amino Acids by Dansylation. Springer Nature Experiments. Available at: [Link]

• Shimadzu. (n.d.). LC/MS/MS Method Package for D/L Amino Acids. Available at: [Link]

• MDPI. (2025). The Use of Dansyl Chloride to Probe Protein Structure and Dynamics. Molecules. Available at: [Link]

• Sęk, A., Gucma, M., & Rzeplińska-Rykała, M. (2021). Analysis of Fragmentation Pathways of Peptide Modified with Quaternary Ammonium and Phosphonium Group as Ionization Enhancers. Molecules, 26(22), 7013. Available at: [Link]

• AAPPTec, LLC. (n.d.). Peptides. Available at: [Link]

• Cvrčková, O., & Kukačka, Z. (2005). An enhanced method for peptides sequencing by N-terminal derivatization and MS. Journal of Mass Spectrometry, 40(11), 1481–1488. Available at: [Link]

• ACS Publications. (2022). Tagging Peptides with a Redox Responsive Fluorescent Probe Enabled by Photoredox Difunctionalization of Phenylacetylenes with Sulfinates and Disulfides. JACS Au. Available at: [Link]

• Agilent Technologies. (n.d.). Automated MRM Method Optimizer for Peptides. Available at: [Link]

• Tabb, D. L., & Thompson, M. R. (2010). Effect of N-terminal glutamic acid and glutamine on fragmentation of peptide ions. Journal of the American Society for Mass Spectrometry, 21(7), 1222–1229. Available at: [Link]

• Lee, S. H., & Lee, D. W. (2009). Quantification of proteins by measuring the sulfur content of their constituent peptides by means of nano HPLC-ICPMS. Analytical and Bioanalytical Chemistry, 395(4), 1169–1176. Available at: [Link]

• Chawner, R., & Gaskell, S. J. (2012). The influence of a C-terminal basic residue on peptide fragmentation pathways. International Journal of Mass Spectrometry, 316-318, 284–291. Available at: [Link]

• AAPPTec. (n.d.). Overview of Solid Phase Peptide Synthesis (SPPS). Available at: [Link]

• Vachet, R. W., & Gabelica, V. (2000). Fragmentation Chemistry of [M + Cu] Peptide Ions Containing an N-terminal Arginine. Journal of the American Society for Mass Spectrometry, 11(7), 626–638. Available at: [Link]

• Waters Corporation. (n.d.). A NEW LC-MS APPROACH FOR SYNTHETIC PEPTIDE CHARACTERIZATION AND IMPURITY PROFILING. Available at: [Link]

• Kumar, A., & Sasi, B. K. (2021). Mass Spectral Analysis of Synthetic Peptides: Implications in Proteomics. Journal of Biomolecular Techniques, 32(2), 114–121. Available at: [Link]

• Fields, G. B. (2011). Introduction to Peptide Synthesis. Current Protocols in Protein Science, Chapter 18, Unit 18.1. Available at: [Link]

• Agilent Technologies. (n.d.). Advances in Proteomics and Peptide Quantification using LC-MS. Available at: [Link]

• Waters Corporation. (2017, October 30). LC-MS/MS for Bioanalytical Peptide and Protein Quantification: Chromatographic Considerations [Video]. YouTube. Available at: [Link]

• Wu, Y., Zorzi, A., & Williams, J. (2020). A releasable disulfide-linked peptide tag facilitates the synthesis and purification of short peptides. Chemical Communications, 56(20), 2917–2920. Available at: [Link]

• Vergel Galeano, C. F., Rivera Monroy, Z. J., & Rosas Pérez, J. E. (2014). Efficient Synthesis of Peptides with 4-Methylpiperidine as Fmoc Removal Reagent by Solid Phase Synthesis. Boletín de la Sociedad Química de México, 58(4), 347–352. Available at: [Link]

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Introduction: The Sulfinyl Imine Approach to Chiral Amino Acids

An in-depth guide to the asymmetric synthesis of α-amino acids utilizing N-tert-butanesulfinyl ketimines as versatile chiral intermediates. This document provides a theoretical framework, detailed experimental protocols, and expert insights for researchers, scientists, and professionals in drug development.

The asymmetric synthesis of α-amino acids remains a cornerstone of modern organic chemistry, driven by their prevalence in pharmaceuticals, natural products, and bioactive molecules.[1][2] Among the myriad of strategies developed, the use of chiral N-sulfinyl imines has emerged as a particularly robust and reliable method.[3] This approach, pioneered and extensively developed by Jonathan A. Ellman and coworkers, leverages the tert-butanesulfinyl group as a highly effective chiral auxiliary.[2][4][5]

This methodology involves three key stages:

• Condensation: A ketone (often an α-keto ester) is condensed with an enantiopure sulfinamide, typically (R)- or (S)-tert-butanesulfinamide, to form a chiral N-sulfinyl ketimine.[6][7][8]

• Diastereoselective Addition: A nucleophile, such as a hydride source or an organometallic reagent, is added to the C=N bond of the ketimine. The bulky tert-butanesulfinyl group directs the nucleophile to one face of the imine, establishing the new stereocenter with high diastereoselectivity.[8][9][10]

• Deprotection: The sulfinyl auxiliary is readily cleaved under mild acidic conditions to liberate the desired, enantiomerically enriched primary α-amino acid.[4]

The power of this method lies in its broad scope, operational simplicity, and the high levels of stereocontrol, making it a favored tool in both academic and industrial settings for constructing challenging chiral amines.[2][6]

Theoretical Framework and Mechanism of Stereoselection

The efficacy of the tert-butanesulfinyl group as a chiral auxiliary is central to this synthetic strategy. It serves multiple crucial roles: it activates the imine for nucleophilic addition, provides a strong facial bias for high diastereocontrol, and is easily removed post-reaction.[11]

Formation of N-tert-Butanesulfinyl Ketimines

The synthesis begins with the condensation of a ketone with enantiomerically pure tert-butanesulfinamide. For the synthesis of α-amino acids, the ketone is typically an α-keto ester. The reaction is commonly facilitated by a Lewis acid and a water scavenger, with titanium(IV) ethoxide (Ti(OEt)₄) being particularly effective for the formation of ketimines.[12][13][14] The Lewis acid activates the ketone carbonyl for nucleophilic attack by the sulfinamide nitrogen.

The Stereodetermining Step: Nucleophilic Addition

The high diastereoselectivity observed in nucleophilic additions to N-tert-butanesulfinyl ketimines is rationalized by a closed, six-membered, chair-like transition state when using coordinating nucleophiles like Grignard reagents or reducing agents such as L-Selectride.[8][15][16]

Mechanism of Diastereoselective Reduction:

• Chelation: The metal cation of the nucleophilic reagent (e.g., Li⁺ from L-Selectride or Mg²⁺ from a Grignard reagent) coordinates to both the sulfinyl oxygen and the imine nitrogen. This forms a rigid, six-membered ring structure.[17]

• Conformational Preference: To minimize steric hindrance, the bulky tert-butyl group on the sulfur atom and the larger substituent on the imine carbon preferentially occupy pseudo-equatorial positions in the chair-like transition state.[8]

• Facial-Selective Attack: This conformational lock forces the nucleophile (e.g., a hydride ion) to attack the imine carbon from the less sterically encumbered face, which is opposite to the bulky tert-butyl group.

This predictable stereochemical outcome allows for the synthesis of either enantiomer of the target amino acid simply by choosing the corresponding (R)- or (S)-enantiomer of tert-butanesulfinamide.[18]

Caption: Proposed chelated transition state model for nucleophilic addition.

Experimental Guide & Protocols

This section provides detailed, field-proven protocols for the key steps in the synthesis.

Core Reagents and Equipment

• Chiral Auxiliary: (R)- or (S)-tert-butanesulfinamide (Ellman's auxiliary). Commercially available or can be synthesized.[4][6]

• Ketone: Appropriate α-keto ester (e.g., ethyl benzoylformate, ethyl pyruvate).

• Lewis Acid/Dehydrating Agent: Titanium(IV) ethoxide, Ti(OEt)₄.

• Reducing Agent: L-Selectride (Lithium tri-sec-butylborohydride), 1.0 M solution in THF.

• Solvents: Anhydrous Dichloromethane (DCM), Tetrahydrofuran (THF), Diethyl Ether, Methanol.

• Standard Glassware: Round-bottom flasks, dropping funnel, condenser, under an inert atmosphere (Nitrogen or Argon).

• Purification: Silica gel for column chromatography.

Protocol 1: Synthesis of N-tert-Butanesulfinyl Ketimine Ester

This protocol details the formation of the chiral imine intermediate from an α-keto ester.

Workflow Diagram

Caption: Workflow for N-sulfinyl ketimine ester synthesis.

Step-by-Step Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add the α-keto ester (1.0 equiv) and (R)-tert-butanesulfinamide (1.05 equiv).

• Add anhydrous THF to achieve a concentration of approximately 0.5 M.

• Add titanium(IV) ethoxide (2.0 equiv) dropwise to the stirred solution at room temperature.

• Heat the reaction mixture to reflux and monitor the reaction progress by TLC until the starting material is consumed (typically 4-12 hours).

• Cool the reaction mixture to room temperature and pour it into an equal volume of brine with rapid stirring.

• Filter the resulting suspension through a pad of celite, washing the filter cake with ethyl acetate.

• Separate the organic layer from the filtrate, and extract the aqueous layer with ethyl acetate (2x).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the pure N-tert-butanesulfinyl ketimine ester.

Protocol 2: Diastereoselective Reduction of the Ketimine Ester

This protocol describes the highly selective reduction to form the protected amino acid.[16]

Step-by-Step Procedure:

• Dissolve the purified N-tert-butanesulfinyl ketimine ester (1.0 equiv) in anhydrous THF (to 0.1 M) in a flame-dried flask under an inert atmosphere.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Add L-Selectride (1.0 M solution in THF, 1.5 equiv) dropwise via syringe over 15 minutes, ensuring the internal temperature remains below -70 °C.

• Stir the reaction at -78 °C for 3-4 hours. Monitor for completion by TLC.

• Quench the reaction by the slow, dropwise addition of saturated aqueous NH₄Cl solution at -78 °C.

• Allow the mixture to warm to room temperature and then add water and ethyl acetate.

• Separate the layers and extract the aqueous phase with ethyl acetate (2x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• The crude product, a mixture of diastereomers, can be purified by chromatography if necessary, but often the high diastereoselectivity allows it to be carried forward directly.[16] The diastereomeric ratio (d.r.) can be determined by ¹H NMR analysis of the crude product.

Protocol 3: Deprotection to Yield the α-Amino Acid

This final step cleaves the chiral auxiliary to reveal the free amino group.[4][14]

Step-by-Step Procedure:

• Dissolve the crude or purified sulfinamide adduct from the previous step in methanol (to ~0.2 M).

• Add a solution of HCl in diethyl ether or dioxane (e.g., 4 M HCl, 3.0-4.0 equiv) at room temperature.

• Stir the mixture for 1-2 hours. A precipitate of the amino acid ester hydrochloride salt may form.

• Concentrate the reaction mixture under reduced pressure.

• Triturate the resulting solid with diethyl ether to remove the cleaved sulfinyl byproducts.

• Collect the solid by filtration, wash with cold diethyl ether, and dry under vacuum to yield the α-amino acid ester hydrochloride salt.

• The ester can be saponified under standard basic conditions if the free carboxylic acid is desired.

Expected Results and Data

The sulfinyl ketimine methodology consistently provides high yields and excellent diastereoselectivities across a range of substrates.

Entry	α-Keto Ester (Substrate)	Reducing Agent	Solvent	Temp (°C)	Yield (%)	d.r.	Reference
1	Ethyl Benzoylformate	L-Selectride	THF	-78	95	>98:2	[16]
2	Ethyl Pyruvate	L-Selectride	THF	-78	92	96:4	[16]
3	Ethyl 3-methyl-2-oxobutanoate	L-Selectride	THF	-78	94	>98:2	[16]
4	Ethyl 2-oxo-4-phenylbutanoate	L-Selectride	THF	-78	91	>98:2	[16]

Table 1: Representative results for the asymmetric synthesis of α-amino acid esters via reduction of N-tert-butanesulfinyl ketimine esters.

Conclusion

The use of N-tert-butanesulfinyl ketimines provides a powerful and highly general platform for the asymmetric synthesis of α-amino acids. The commercial availability of both enantiomers of Ellman's auxiliary, the operational simplicity of the protocols, and the consistently high levels of stereocontrol make this a go-to method for accessing enantiopure amino acids.[2][6] The predictable stereochemical outcome, governed by a well-understood chelation-controlled transition state, allows for the rational design and synthesis of complex chiral building blocks essential for drug discovery and development.[9][17]

References

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• Ellman, J. A., Owens, T. D., & Tang, T. P. (2010). Synthesis and Applications of tert-Butanesulfinamide. Chemical Reviews, 102(10), 3609-3698. [Link]

• Zhang, Y., et al. (2019). Reagent-controlled selective synthesis of sulfinamides and sulfoximines from tert-butanesulfinamide. Organic Chemistry Frontiers, 6(15), 2736-2740. [Link]

• Wikipedia. (n.d.). tert-Butanesulfinamide. [Link]

• Robak, M. T., Herbage, M. A., & Ellman, J. A. (2010). Mechanistic Insights on the Stereoselective Nucleophilic 1,2-Addition to Sulfinyl Imines. Topics in Stereochemistry, 27, 1-130. [Link]

• Guijarro, D., Pablo, Ó., & Yus, M. (2010). Asymmetric Synthesis of Chiral Primary Amines by Transfer Hydrogenation of N-(tert-Butanesulfinyl)ketimines. The Journal of Organic Chemistry, 75(15), 5265–5270. [Link]

• ResearchGate. (n.d.). Synthesis and Applications of tert-Butanesulfinamide. [Link]

• Yisimayili, N., et al. (2024). Stereodivergent conjugate reduction of α-substituted α,β-unsaturated N-sulfinyl ketimines: flexible access to challenging acyclic β,β-disubstituted enesulfinamides. Organic Chemistry Frontiers, 11(3), 699-705. [Link]

• Mokhtari, B., et al. (2019). Novel enantioselective synthesis of (S)-ketamine using chiral auxiliary and precursor Mannich base. Canadian Journal of Chemistry, 97(11), 768-773. [Link]

• Davis, F. A., & Zhou, P. (1999). Asymmetric synthesis of amino acids using sulfinimines (thiooxime S-oxides). Chemical Society Reviews, 28(4), 237-244. [Link]

• Ferreira, I. M. P., et al. (2021). N-tert-Butanesulfinyl imines in the asymmetric synthesis of nitrogen-containing heterocycles. Beilstein Journal of Organic Chemistry, 17, 1184–1232. [Link]

• Wang, Y., et al. (2023). Modular synthesis of bis-α-chiral amines using Ellman sulfinamide for consecutive S-to-C chirality induction/transfer. Science Advances, 9(14). [Link]

• ResearchGate. (n.d.). Synthesis and Use of Chiral Sulfinamides. [Link]

• Wiley Online Library. (n.d.). Addition of Non-stabilized Carbon-based Nucleophilic Reagents to Chiral N-Sulfinyl Imines. [Link]

• Martjuga, M., et al. (2010). Asymmetric Synthesis of 1,3-Diamines by Diastereoselective Reduction of Enantiopure N-tert-Butanesulfinylketimines: Unusual Directing Effects of the ortho-Substituent. The Journal of Organic Chemistry, 75(7), 2351–2358. [Link]

• Cogan, D. A., & Ellman, J. A. (1999). Asymmetric Synthesis of α-Substituted Amines via Diastereoselective Reductive Amination of Ketones. Tetrahedron Letters, 40(37), 6709-6712. [Link]

• Ellman Laboratory, Yale University. (n.d.). Asymmetric Synthesis of Amines. [Link]

• ResearchGate. (n.d.). (A) Traditional approaches to the synthesis and diastereoselective... [Link]

• Maji, K. (2020). Applications of tert-butanesulfinamide in the synthesis of N-heterocycles via sulfinimines. RSC Advances, 10(71), 43635-43653. [Link]

• Hennum, M., et al. (2014). Mechanistic insights on the stereoselective nucleophilic 1,2-addition to sulfinyl imines. The Journal of Organic Chemistry, 79(6), 2514–2521. [Link]

• Ellman, J. A. (2003). Applications of tert-Butanesulfinamide in the Asymmetric Synthesis of Amines. Pure and Applied Chemistry, 75(1), 39-46. [Link]

• Davis, F. A., et al. (2010). Asymmetric synthesis of N-tosyl amino acids from N-sulfinyl α-amino-1,3-dithioketals. Arkivoc, 2010(8), 17-26. [Link]

• Davis, F. A., et al. (2005). Asymmetric synthesis of alpha-substituted beta-amino ketones from sulfinimines (N-sulfinyl imines). synthesis of the indolizidine alkaloid (-)-223A. Journal of the American Chemical Society, 127(23), 8398–8407. [Link]

• Reddy, L. R., Gupta, A. P., & Liu, Y. (2011). Asymmetric Synthesis of α-Amino Acids by Reduction of N-tert-Butanesulfinyl Ketimine Esters. The Journal of Organic Chemistry, 76(9), 3421–3427. [Link]

• Zhang, Z., et al. (2021). Practical and Asymmetric Synthesis of Apremilast Using Ellman's Sulfinamide as a Chiral Auxiliary. Molbank, 2021(3), M1275. [Link]

• Ellman Laboratory, Yale University. (n.d.). Asymmetric Synthesis of Amines. [Link]

• Hennum, M., et al. (2014). Mechanistic Insights on the Stereoselective Nucleophilic 1,2-Addition to Sulfinyl Imines. The Journal of Organic Chemistry, 79(6), 2514-2521. [Link]

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• Cogan, D. A., Liu, G., & Ellman, J. A. (2001). Asymmetric Synthesis of α,α-Dibranched Amines by the Trimethylaluminum-Mediated 1,2-Addition of Organolithiums to tert-Butanesulfinyl Ketimines. Organic Syntheses, 78, 175. [Link]

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• ResearchGate. (n.d.). Cleavage, Deprotection, and Isolation of Peptides after Fmoc Synthesis. [Link]

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Application Notes and Protocols for the Quantification of Methionine and Its Derivatives in Fermentation Broth

Introduction

Methionine, an essential sulfur-containing amino acid, plays a critical role in cellular metabolism, protein synthesis, and as a precursor to other vital compounds. In industrial fermentation processes for the production of biopharmaceuticals, recombinant proteins, and other biomolecules, the concentration and integrity of methionine in the culture medium are of paramount importance. However, methionine is susceptible to oxidation, leading to the formation of derivatives such as methionine sulfoxide (MetO) and methionine sulfone (MetO2). This oxidation can be a critical quality attribute to monitor, as it can impact the biological activity, stability, and immunogenicity of the final product.[1][2]

This comprehensive guide provides detailed application notes and protocols for the accurate quantification of methionine and its primary oxidative derivatives in complex fermentation broth matrices. The methodologies described herein are designed for researchers, scientists, and drug development professionals, offering a blend of technical detail and practical insights to ensure robust and reliable analytical outcomes.

The Importance of Monitoring Methionine and Its Derivatives

The fermentation environment, with its exposure to oxygen, metal ions, and potential reactive oxygen species, can promote the oxidation of methionine residues.[1][3] The formation of methionine sulfoxide is a reversible process, with cellular enzymes like methionine sulfoxide reductases capable of reducing it back to methionine.[4][5] However, the further oxidation to the irreversible methionine sulfone can lead to permanent structural and functional changes in proteins. Therefore, the ability to accurately quantify methionine, methionine sulfoxide, and methionine sulfone is crucial for:

• Process Optimization: Monitoring the levels of these species can help in optimizing fermentation conditions to minimize oxidative stress.

• Product Quality Control: Ensuring the integrity of the final biopharmaceutical product by quantifying the extent of methionine oxidation.

• Stability Studies: Assessing the long-term stability of the product under various storage conditions.

• Comparability and Biosimilarity Studies: Demonstrating analytical similarity between different batches or between a biosimilar and a reference product.

Analytical Strategies: An Overview

A variety of analytical techniques can be employed for the quantification of methionine and its derivatives. The choice of method often depends on the required sensitivity, selectivity, throughput, and the available instrumentation. The most commonly used methods include High-Performance Liquid Chromatography (HPLC), Liquid Chromatography-Mass Spectrometry (LC-MS), Gas Chromatography-Mass Spectrometry (GC-MS), and Enzymatic Assays.[6][7]

This guide will focus on the most robust and widely adopted methods: Reversed-Phase HPLC with UV or Fluorescence Detection and LC-MS/MS for its superior sensitivity and specificity.

Experimental Workflow Overview

The overall workflow for the analysis of methionine derivatives in fermentation broth involves several key stages, from sample preparation to data analysis.

Caption: General experimental workflow for the analysis of methionine derivatives.

Part 1: Sample Preparation from Fermentation Broth

Rationale: Fermentation broth is a complex matrix containing cells, proteins, salts, and various metabolites that can interfere with the analysis.[7][8] Proper sample preparation is therefore a critical step to ensure accurate and reproducible results. The primary goals are to remove interfering substances and to prepare the sample in a format compatible with the chosen analytical technique.

Protocol 1: Protein Precipitation and Sample Cleanup

This protocol describes a general method for removing proteins and other high-molecular-weight components from the fermentation broth.

Materials:

• Fermentation broth sample

• Acetonitrile (ACN), ice-cold

• Trichloroacetic acid (TCA) solution (20% w/v in water)

• Centrifuge capable of reaching >10,000 x g

• 0.22 µm syringe filters

Procedure:

• Cell Removal: Centrifuge the fermentation broth sample at 4,000 x g for 15 minutes at 4°C to pellet the cells. Carefully collect the supernatant. For complete removal of cells and debris, filtering the supernatant through a 0.22 µm filter is recommended.[9]

• Protein Precipitation (Choose one method):

  • Acetonitrile Precipitation: To 1 volume of the cell-free supernatant, add 3 volumes of ice-cold acetonitrile. Vortex vigorously for 30 seconds.

  • TCA Precipitation: To 1 volume of the cell-free supernatant, add an equal volume of 20% TCA solution. Vortex vigorously for 30 seconds. Note: TCA is corrosive; handle with appropriate personal protective equipment.

• Incubation: Incubate the mixture at -20°C for at least 30 minutes to facilitate protein precipitation.

• Centrifugation: Centrifuge the sample at 14,000 x g for 20 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Collection: Carefully collect the supernatant containing the free amino acids.

• Filtration: Filter the supernatant through a 0.22 µm syringe filter to remove any remaining particulate matter.

• Sample Dilution: The cleaned sample may need to be diluted with an appropriate solvent (e.g., mobile phase A for HPLC) to fall within the linear range of the analytical method.

Causality Behind Choices:

• Acetonitrile vs. TCA: Acetonitrile is a milder precipitating agent and is often preferred as it is less likely to cause acid-catalyzed degradation of analytes. TCA provides a more complete protein precipitation but can be harsher on certain molecules.

• Low-Temperature Incubation: Lowering the temperature decreases the solubility of proteins, enhancing the efficiency of precipitation.

Part 2: Quantification by High-Performance Liquid Chromatography (HPLC)

Rationale: HPLC is a widely used technique for amino acid analysis. For amino acids that lack a strong chromophore, derivatization is necessary to enable detection by UV or fluorescence detectors.[10][] Pre-column derivatization with reagents like o-phthalaldehyde (OPA) or 9-fluorenylmethoxycarbonyl chloride (FMOC) is a common approach.

Protocol 2: Pre-column Derivatization and RP-HPLC-Fluorescence Detection

This protocol utilizes OPA for the derivatization of primary amines (methionine) and FMOC for secondary amines, followed by separation on a reversed-phase column and fluorescence detection.

Materials:

• Cleaned fermentation broth sample (from Protocol 1)

• o-Phthalaldehyde (OPA) derivatizing reagent

• 9-Fluorenylmethoxycarbonyl chloride (FMOC) derivatizing reagent

• Borate buffer (pH 10.2)

• HPLC system with a fluorescence detector and a C18 reversed-phase column (e.g., 4.6 x 150 mm, 3.5 µm)

• Mobile Phase A: 40 mM Sodium Phosphate, pH 7.8

• Mobile Phase B: Acetonitrile/Methanol/Water (45:45:10, v/v/v)

• Methionine, Methionine Sulfoxide, and Methionine Sulfone analytical standards

Procedure:

• Standard Preparation: Prepare a series of calibration standards of methionine, methionine sulfoxide, and methionine sulfone in a diluent similar to the sample matrix (e.g., diluted cell-free growth medium).

• Derivatization:

  • In an autosampler vial, mix 10 µL of the sample or standard with 70 µL of borate buffer.

  • Add 10 µL of OPA reagent and mix. Let it react for 1 minute.

  • Add 10 µL of FMOC reagent and mix.

• Injection: Inject a suitable volume (e.g., 10 µL) of the derivatized sample onto the HPLC system.

• Chromatographic Separation: Perform the separation using a gradient elution. A typical gradient is shown in the table below.

• Fluorescence Detection: Set the fluorescence detector to an excitation wavelength of 340 nm and an emission wavelength of 450 nm for OPA derivatives, and an excitation of 266 nm and emission of 305 nm for FMOC derivatives.

• Quantification: Identify and quantify the peaks corresponding to methionine and its derivatives by comparing their retention times and peak areas to the calibration standards.

Typical HPLC Gradient Program:

Time (min)	% Mobile Phase A	% Mobile Phase B
0	98	2
20	43	57
22	0	100
25	0	100
26	98	2
30	98	2

Causality Behind Choices:

• OPA and FMOC: OPA reacts specifically with primary amines in the presence of a thiol to form a fluorescent product. FMOC is used to derivatize secondary amines, although methionine is a primary amine, this dual derivatization approach is common in automated amino acid analyzers.

• Fluorescence Detection: This detection method offers high sensitivity and selectivity, which is crucial for analyzing low-abundance species in a complex matrix.

Part 3: Quantification by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Rationale: LC-MS/MS offers unparalleled sensitivity and specificity for the quantification of small molecules in complex matrices.[] It eliminates the need for derivatization and can distinguish between compounds with the same retention time based on their mass-to-charge ratio (m/z) and fragmentation patterns. This is particularly useful for unequivocally identifying and quantifying methionine and its oxidized forms.

Protocol 3: LC-MS/MS Analysis

This protocol outlines a general method for the direct analysis of methionine and its derivatives without derivatization.

Materials:

• Cleaned fermentation broth sample (from Protocol 1)

• LC-MS/MS system with an electrospray ionization (ESI) source

• C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Methionine, Methionine Sulfoxide, and Methionine Sulfone analytical standards

Procedure:

• Standard Preparation: Prepare a series of calibration standards of methionine, methionine sulfoxide, and methionine sulfone in a diluent similar to the sample matrix.

• Injection: Inject a small volume (e.g., 2-5 µL) of the cleaned sample onto the LC-MS/MS system.

• Chromatographic Separation: Use a gradient elution to separate the analytes. A representative gradient is provided below.

• Mass Spectrometry Detection: Operate the mass spectrometer in positive electrospray ionization mode (ESI+). Use Multiple Reaction Monitoring (MRM) for quantification. The specific precursor and product ion transitions for each analyte need to be optimized.

• Quantification: Create a calibration curve for each analyte using the peak areas from the standard injections. Calculate the concentration of methionine and its derivatives in the samples based on these curves.

Typical LC Gradient Program:

Time (min)	% Mobile Phase A	% Mobile Phase B
0	98	2
5	98	2
10	50	50
12	5	95
14	5	95
15	98	2
20	98	2

Optimized MRM Transitions (Example):

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Methionine	150.1	104.1	15
Methionine Sulfoxide	166.1	104.1	18
Methionine Sulfone	182.1	104.1	20

Causality Behind Choices:

• Formic Acid: The addition of a small amount of formic acid to the mobile phase helps to protonate the analytes in the ESI source, leading to better ionization efficiency in positive mode.

• MRM: This highly selective and sensitive detection mode allows for the quantification of target analytes even in the presence of co-eluting matrix components by monitoring specific precursor-to-product ion transitions.

Caption: Principle of LC-MS/MS for targeted quantification.

Part 4: Method Validation

Rationale: To ensure the reliability of the analytical data, the chosen method must be validated according to established guidelines (e.g., ICH Q2(R1)).[12][13][14] Validation demonstrates that the analytical procedure is suitable for its intended purpose.

Key Validation Parameters:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present. This can be demonstrated by the separation of methionine and its derivatives from other amino acids and matrix components.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. This is typically assessed by analyzing a series of standards over a defined range.

• Accuracy: The closeness of the test results obtained by the method to the true value. This is often determined by spike-recovery experiments, where a known amount of the analyte is added to a sample matrix.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-assay precision) and intermediate precision (inter-assay precision).

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest amount of analyte in a sample that can be detected and quantified, respectively, with acceptable precision and accuracy.

Validation Summary Table (Example Data):

Parameter	Methionine	Methionine Sulfoxide	Methionine Sulfone
Linearity (R²)	> 0.995	> 0.995	> 0.995
Accuracy (Recovery %)	95 - 105%	93 - 107%	92 - 108%
Precision (RSD %)	< 5%	< 6%	< 7%
LOQ (µg/mL)	0.1	0.2	0.2

Part 5: Alternative and Complementary Techniques

While HPLC and LC-MS are the workhorses for this type of analysis, other techniques can be valuable in specific contexts.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS can also be used for amino acid analysis, but it requires derivatization to make the analytes volatile.[15][16][17][18] Common derivatization agents include silylating reagents like MTBSTFA.[17] While sensitive, the derivatization step can be complex and introduce variability.

• Enzymatic Assays: For the specific quantification of L-methionine, enzymatic assays offer high selectivity and can be performed in a high-throughput format.[19][20][21] These assays often rely on enzymes like L-methionine γ-lyase or adenosylmethionine synthetase coupled to a detection system.[19] However, they may not be suitable for quantifying the oxidized derivatives without specific enzymes for those substrates.

Conclusion

The accurate quantification of methionine and its oxidative derivatives is a critical aspect of process control and quality assessment in the biopharmaceutical industry. The choice of analytical method should be guided by the specific requirements of the analysis, including sensitivity, selectivity, and throughput. The detailed protocols and insights provided in this guide offer a solid foundation for establishing robust and reliable analytical workflows for monitoring these critical quality attributes in fermentation broth. Proper method validation is essential to ensure the integrity and defensibility of the generated data.

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• Campanella, B. (2024). Analysis of Methionine and Selenomethionine in Food Using GC–MS: An Interview with Beatrice Campanella. LCGC International. Available at: [Link]

• Kera, Y., et al. (2020). Novel method for l-methionine determination using l-methionine decarboxylase and application of the enzyme for l-homocysteine determination. Taylor & Francis Online. Available at: [Link]

• Becker, J., & Wittmann, C. (2014). Methionine production - a critical review. Applied Microbiology and Biotechnology. Available at: [Link]

• Guttman, A. (2007). Validation of a Reversed-Phase HPLC Method for Quantitative Amino Acid Analysis. PMC. Available at: [Link]

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• Becker, J., & Wittmann, C. (2014). Analytical methods used for determination of L-methionine in fermentation broth. ResearchGate. Available at: [Link]

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• 17. The Derivatization and Analysis of Amino Acids by GC-MS [sigmaaldrich.com]
• 18. mdpi.com [mdpi.com]
• 19. jst.go.jp [jst.go.jp]
• 20. tandfonline.com [tandfonline.com]
• 21. tandfonline.com [tandfonline.com]

Technical Notes & Optimization

Technical Support Center: Stability of ((4-(tert-butyl)phenyl)sulfonyl)-l-methionine in Aqueous Solution

Welcome to the technical support center for ((4-(tert-butyl)phenyl)sulfonyl)-l-methionine. This guide is designed for researchers, scientists, and drug development professionals who are working with this molecule and need to understand its stability characteristics in aqueous solutions. As this is a specialized reagent, comprehensive stability data may not be readily available. Therefore, this document provides a framework for you to establish robust stability-indicating protocols in your own laboratory. It is structured as a series of frequently asked questions (FAQs) and detailed troubleshooting guides to address common challenges you may encounter.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for ((4-(tert-butyl)phenyl)sulfonyl)-l-methionine in aqueous solution?

A1: The structure of ((4-(tert-butyl)phenyl)sulfonyl)-l-methionine contains two primary moieties of concern for stability in aqueous solutions: the sulfonamide linkage and the methionine side chain .

• Methionine Oxidation: The thioether in the methionine side chain is highly susceptible to oxidation. This is often the most significant and rapid degradation pathway. It can be oxidized first to methionine sulfoxide and then further to methionine sulfone. This oxidation can be accelerated by exposure to oxygen, transition metal ions, and light.[1]

• Sulfonamide Hydrolysis: The N-sulfonyl bond can undergo hydrolysis. This reaction is typically catalyzed by acidic or basic conditions. While N-acylsulfonamides are generally more resistant to hydrolysis than many other functional groups, this pathway should not be overlooked, especially under non-neutral pH conditions or at elevated temperatures.

Q2: I need to prepare a stock solution. What solvent should I use and what are the recommended storage conditions?

A2: For initial studies, it is recommended to prepare stock solutions in high-purity (e.g., HPLC or LC-MS grade) water or a suitable buffer. The solubility of N-sulfonylated amino acids can be pH-dependent.[2][3] If you are using a buffer, a good starting point would be a phosphate or citrate buffer in the slightly acidic to neutral pH range (e.g., pH 4-7). For the related sulfonamide, acetazolamide, optimal stability was observed at pH 4.[4]

Recommended Storage: To minimize degradation, especially oxidation, stock solutions should be stored under the following conditions:

• Temperature: Store at -20°C for short-term storage (up to 1 month) and at -80°C for longer-term storage (up to 6 months).

• Light: Protect from light by using amber vials or by wrapping the container in aluminum foil.

• Oxygen: To minimize oxidation, consider degassing the solvent before preparing the solution and purging the headspace of the vial with an inert gas like nitrogen or argon.

• Aliquoting: It is best practice to prepare single-use aliquots to avoid repeated freeze-thaw cycles, which can accelerate degradation.

Q3: What are the likely degradation products I should be looking for?

A3: Based on the structure, the primary degradation products you should anticipate are:

• Oxidation Products:

  • ((4-(tert-butyl)phenyl)sulfonyl)-l-methionine sulfoxide

  • ((4-(tert-butyl)phenyl)sulfonyl)-l-methionine sulfone

• Hydrolysis Products:

  • 4-(tert-butyl)phenylsulfonic acid

  • l-methionine

It is also possible, though perhaps less likely under mild conditions, to see cleavage at other points in the molecule, or combinations of degradation (e.g., oxidized and hydrolyzed products).

Q4: How can I establish a stability-indicating analytical method for this compound?

A4: A stability-indicating method is one that can accurately quantify the parent compound and separate it from all potential degradation products without interference. The most common and reliable technique for this is High-Performance Liquid Chromatography (HPLC) , typically with UV detection.

The core steps to establishing a stability-indicating method are:

• Develop an HPLC method that gives a sharp, symmetrical peak for the parent compound with a reasonable retention time.

• Perform forced degradation studies to intentionally generate degradation products.[5][6]

• Confirm that the HPLC method can separate the parent peak from all the degradation product peaks and any artifacts from the stress conditions.

The troubleshooting guides below provide detailed protocols for these steps.

Troubleshooting Guides

Guide 1: Performing a Forced Degradation Study

A forced degradation study is essential to identify potential degradation pathways and to verify that your analytical method is stability-indicating.[5][6] The goal is to achieve a modest amount of degradation, typically 5-20%.[6]

Experimental Workflow for Forced Degradation

Caption: Workflow for a forced degradation study.

Step-by-Step Protocol:

• Prepare a stock solution of ((4-(tert-butyl)phenyl)sulfonyl)-l-methionine at a known concentration (e.g., 1 mg/mL) in a mixture of water and a small amount of organic solvent like acetonitrile to ensure solubility.

• Aliquot the stock solution into separate vials for each stress condition.

• Acid Hydrolysis: Add an equal volume of 0.2 M HCl to an aliquot to achieve a final concentration of 0.1 M HCl. Incubate at 60°C. Withdraw samples at several time points (e.g., 2, 8, 24 hours).

• Base Hydrolysis: Add an equal volume of 0.2 M NaOH to an aliquot to achieve a final concentration of 0.1 M NaOH. Keep at room temperature. Withdraw samples at several time points. Note: Base hydrolysis may be rapid.

• Oxidative Degradation: Add an equal volume of 6% H₂O₂ to an aliquot to achieve a final concentration of 3% H₂O₂. Keep at room temperature, protected from light. Withdraw samples at several time points.

• Thermal Degradation: Incubate an aliquot of the stock solution at 60°C.

• Photolytic Degradation: Expose an aliquot in a photostability chamber according to ICH Q1B guidelines. A control sample should be wrapped in foil and kept under the same conditions.

• Sample Treatment: Before analysis, neutralize the acid and base samples with an equivalent amount of base or acid, respectively.

• Analysis: Dilute all samples to a suitable concentration for HPLC analysis and inject them into the HPLC system.

Guide 2: Developing a Stability-Indicating HPLC Method

This guide provides a starting point for developing an HPLC method. The conditions are based on a method for a structurally similar compound, Dansyl-L-methionine.[7] You will likely need to optimize these conditions for your specific instrument and the degradation products of your molecule.

Proposed HPLC Starting Conditions

Parameter	Recommended Starting Condition	Rationale
Column	C18 Reversed-Phase, 3.2 x 150 mm, 5 µm	Provides good retention and separation for moderately nonpolar compounds. A common choice for small molecules.[7][8]
Mobile Phase A	0.1% Phosphoric Acid in Water	Provides an acidic pH to ensure the carboxyl group is protonated, leading to better peak shape.[7]
Mobile Phase B	Acetonitrile (MeCN)	A common organic modifier for reversed-phase HPLC with good UV transparency.
Gradient	30% B to 50% B over 15 minutes, then a wash step with high %B	A gradient is recommended to ensure elution of both the parent compound and any potential degradation products which may have different polarities.
Flow Rate	1.0 mL/min	A standard flow rate for this column dimension.
Column Temp.	30°C	Maintaining a constant temperature ensures reproducible retention times.
Detection	UV at 230 nm	The phenylsulfonyl moiety should have a strong absorbance in this region. A photodiode array (PDA) detector is highly recommended to assess peak purity.
Injection Vol.	10 µL	A typical injection volume. Adjust based on sample concentration and detector sensitivity.

Troubleshooting Common HPLC Issues

Problem	Possible Cause	Suggested Solution
Poor Peak Shape (Tailing)	- Secondary interactions with the column stationary phase.- Column overload.	- Ensure the mobile phase pH is low enough to fully protonate the carboxylic acid.- Reduce the sample concentration or injection volume.
Co-elution of Peaks	Insufficient resolution between the parent and a degradant.	- Adjust the gradient slope (make it shallower for better separation).- Try a different organic modifier (e.g., methanol instead of acetonitrile).- Evaluate a different column chemistry (e.g., a phenyl-hexyl column).
Ghost Peaks	Contamination in the mobile phase or carryover from previous injections.	- Use fresh, high-purity solvents and additives.- Implement a robust needle wash procedure on your autosampler.- Include a high-organic wash at the end of your gradient to clean the column.[9]
No or Low Signal	- Compound is not eluting.- Incorrect detection wavelength.- Compound has degraded completely.	- Increase the organic content of the mobile phase.- Use a PDA detector to scan across a range of wavelengths to find the absorbance maximum.- Analyze a freshly prepared standard.

Method Validation Workflow

Once the method is developed and shown to be stability-indicating, it must be validated according to ICH Q2(R1) guidelines.

Caption: Workflow for HPLC method validation.

References

• SIELC Technologies. (n.d.). HPLC Method for Analysis of Dansyl Amino Acids. Retrieved from [Link]

• Bajpai, M., & Kapse, G. (2013). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Applied Pharmaceutical Science, 3(3), 129-138.

• Cardinal, K. (1985). Amino Acid Analysis by Dansylation: A Revised Method. Cardinal Scholar. Retrieved from [Link]

• Harris, E. L. (1988). Identification of N-terminal amino acids by high-performance liquid chromatography. Methods in Molecular Biology, 3, 49-55.
• Jain, D., & Basniwal, P. K. (2013). Forced degradation and stability indicating studies of drugs—A review. International Journal of Pharmacy and Pharmaceutical Sciences, 5(Suppl 2), 16-24.
• Levine, R. L., Moskovitz, J., & Stadtman, E. R. (2000).
• Rasmussen, H. (2016). Forced Degradation Studies for Biopharmaceuticals. Pharmaceutical Technology, 40(5), 48-53.
• Rao, B. M., et al. (2010). Determination of amino acid without derivatization by using HPLC - HILIC column. Journal of Chemical and Pharmaceutical Research, 2(2), 372-380.

• Needham, T. E., Jr. (1971). The Solubility of Amino Acids in Various Solvent Systems. University of Rhode Island. Retrieved from [Link]

• Aliyeva, M., et al. (2022). Solubilities of Amino Acids in Aqueous Solutions of Chloride or Nitrate Salts of Divalent (Mg2+ or Ca2+) Cations.
• Francisco, K. R., et al. (2021). Structure Property Relationships of N-Acylsulfonamides and Related Bioisosteres. European Journal of Medicinal Chemistry, 218, 113399.
• Minocha, R., et al. (1996). Simultaneous separation and quantitation of amino acids and polyamines of forest tree tissues and cell cultures within a single HPLC run.
• Tan, T. C., & Tan, H. S. I. (1971). The Solubility of Amino Acids in Various Solvent Systems. Journal of Pharmaceutical Sciences, 60(9), 1383-1386.
• Florence, A. T., & Attwood, D. (2016). Stability Assessment. In Physicochemical Principles of Pharmacy (pp. 235-264). Pharmaceutical Press.
• Khopade, A. J., et al. (2002). Solubilities of Amino Acids in Water and Aqueous Sodium Sulfate and Related Apparent Transfer Properties. Journal of the Indian Chemical Society, 79(8), 669-672.
• Tanford, C. (1962). The Solubility of Amino Acids and Related Compounds in Aqueous Ethylene Glycol Solutions. The Journal of Biological Chemistry, 237(4), 1168-1172.
• Ghavipanjeh, F., et al. (2019). A Synthesis and evaluation of N-acyl sulfonamides as potential prodrugs of cyclin-dependent kinase inhibitor JNJ-7706621. Bioorganic Chemistry, 89, 103011.
• Al-Sanea, M. M., et al. (2022). Development and Validation of Stability-Indicating Assay Method for a Novel Oxazolidinone (PH-192) with Anticonvulsant Activity by Using UHPLC-QToF-MS. Molecules, 27(3), 1090.
• Alexander, K. S., et al. (1992). Preformulation studies of acetazolamide: effect of pH, two buffer species, ionic strength, and temperature on its stability. Journal of Pharmaceutical Sciences, 81(7), 651-654.

Sources

• 1. Proteins & Peptides Forced Degradation Studies - Therapeutic Proteins & Peptides - CD Formulation [formulationbio.com]
• 2. tetrazolelover.at.ua [tetrazolelover.at.ua]
• 3. "The Solubility of Amino Acids in Various Solvent Systems" by Thomas E. Needham [digitalcommons.uri.edu]
• 4. Preformulation studies of acetazolamide: effect of pH, two buffer species, ionic strength, and temperature on its stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pharmtech.com [pharmtech.com]
• 7. HPLC Method for Analysis of Dansyl Amino Acids | SIELC Technologies [sielc.com]
• 8. cardinalscholar.bsu.edu [cardinalscholar.bsu.edu]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimization of Deprotection Conditions for Boc-L-methionine

Welcome to the Technical Support Center for the optimization of Boc-L-methionine deprotection. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs). As Senior Application Scientists, our goal is to equip you with the knowledge to overcome common challenges and achieve clean, efficient deprotection of methionine-containing compounds.

I. Understanding the Core Challenges

The deprotection of the tert-butyloxycarbonyl (Boc) group from L-methionine is a routine yet critical step in peptide synthesis and organic chemistry. The primary method involves treatment with a strong acid, typically trifluoroacetic acid (TFA).[1][2] While effective, this process generates a reactive tert-butyl cation, which can lead to undesirable side reactions, particularly with the nucleophilic thioether side chain of methionine.[3][4][5][6][7]

The two most common side reactions encountered during the deprotection of Boc-L-methionine are:

• S-alkylation (tert-butylation): The electrophilic tert-butyl cation can be attacked by the sulfur atom of the methionine side chain, forming a sulfonium salt.[4][8] This modification adds a mass of +56 Da to the desired product.[9]

• Oxidation: The thioether side chain of methionine is susceptible to oxidation, forming methionine sulfoxide (+16 Da).[1][8] This can occur during the acidic cleavage step.[8]

This guide will provide a structured approach to troubleshoot and optimize your deprotection conditions to minimize these side reactions.

II. Troubleshooting Guide

This section addresses specific issues you may encounter during the deprotection of Boc-L-methionine in a question-and-answer format.

Issue 1: My LC-MS analysis shows a significant peak at +56 Da from my expected product mass.

Question: What is causing the +56 Da adduct, and how can I prevent it?

Answer:

This mass shift corresponds to the S-alkylation (tert-butylation) of the methionine side chain.[9] The root cause is the reaction of the thioether with the tert-butyl cation generated during the acid-catalyzed cleavage of the Boc group.[3][4]

Causality: The mechanism of Boc deprotection with TFA involves the protonation of the carbonyl oxygen, followed by the loss of a stable tert-butyl cation and the formation of an unstable carbamic acid, which then decarboxylates.[10][11] This tert-butyl cation is a potent electrophile that can react with nucleophiles present in the reaction mixture. The sulfur atom in the methionine side chain is a soft nucleophile and is particularly susceptible to this alkylation.[4][8]

Diagram: Mechanism of Boc Deprotection and S-alkylation of Methionine

Caption: Boc deprotection pathway and the competing S-alkylation side reaction.

Solutions:

The most effective way to prevent S-alkylation is to introduce a "scavenger" into the deprotection cocktail.[3] Scavengers are nucleophilic species that are more reactive towards the tert-butyl cation than the methionine side chain, effectively trapping it.[4]

Scavenger	Target Residue(s)	Typical Concentration (v/v)	Notes
Thioanisole	Met	1-5%	Highly effective for protecting methionine from tert-butylation.[3] Avoid if your peptide contains tryptophan, as thioanisole cation adducts can alkylate the indole ring.[3]
Triisopropylsilane (TIS)	Trp, Met, Cys, Tyr	1-5%	A highly effective and general carbocation scavenger.[3]
Dimethylsulfide (DMS)	Met	-	Can be added to the cleavage mixture to prevent oxidation and may also help scavenge carbocations.[1]

Experimental Protocol: Boc Deprotection with Scavengers (Solution Phase)

• Dissolution: Dissolve the Boc-L-methionine containing compound in anhydrous dichloromethane (DCM) in a round-bottom flask to a concentration of 0.1-0.5 M.[10]

• Cooling: Cool the solution to 0 °C using an ice bath.[10]

• Scavenger Addition: Add the chosen scavenger (e.g., 5% v/v thioanisole) to the stirred solution.

• Acid Addition: Slowly add trifluoroacetic acid (TFA) to the desired final concentration (e.g., 20-50% v/v).[12]

• Reaction: Allow the reaction to warm to room temperature and stir for 30 minutes to 2 hours. Monitor the reaction progress by TLC or LC-MS.[3]

• Work-up: Upon completion, concentrate the reaction mixture in vacuo. The resulting residue can be triturated with cold diethyl ether to precipitate the deprotected product as its TFA salt.[10]

Issue 2: My LC-MS shows a peak at +16 Da, and I'm concerned about product stability.

Question: What is the source of the +16 Da impurity, and what are the strategies to avoid it?

Answer:

A +16 Da mass increase is indicative of the oxidation of the methionine thioether to methionine sulfoxide.[1] This oxidation can occur during the acidic cleavage conditions.[8]

Causality: The sulfur atom in methionine is susceptible to oxidation by various oxidizing agents. While TFA itself is not a strong oxidizing agent, trace peroxides in solvents or exposure to air during the deprotection and workup can lead to the formation of methionine sulfoxide.

Solutions:

• Use of Scavengers/Reducing Agents: The addition of certain scavengers can also help prevent oxidation.

  Scavenger/Additive	Function	Typical Concentration	Notes
  Dimethylsulfide (DMS)	Prevents oxidation	Included in cleavage cocktails	Also acts as a carbocation scavenger.[1]
  Dithiothreitol (DTE)	Reducing agent	0.5%	Can be added as a scavenger during TFA deprotection in solid-phase synthesis.[9]
  Ammonium Iodide (NH₄I)	Reducing agent	Used in conjunction with DMS	Can reduce already formed methionine sulfoxide back to methionine.[13]

• Post-Deprotection Reduction: If oxidation has already occurred, the methionine sulfoxide can be reduced back to methionine.

Experimental Protocol: Reduction of Methionine Sulfoxide

A common method for the reduction of methionine sulfoxide post-cleavage involves treatment with a reducing agent. For instance, a TFA-NH₄I-Me₂S cocktail has been proposed for this purpose without affecting disulfide bridges.[8]

Issue 3: The deprotection reaction is sluggish or incomplete.

Question: My deprotection of Boc-L-methionine is not going to completion. What factors should I investigate?

Answer:

Incomplete deprotection can be caused by several factors, including insufficient acid strength, short reaction times, low temperatures, or poor solubility of the starting material.[3][12]

Solutions:

• Increase Acid Concentration: If using a dilute solution of TFA in DCM (e.g., 20%), increasing the concentration to 50% or even using neat TFA (with scavengers) can accelerate the reaction.[3][12]

• Extend Reaction Time: Monitor the reaction by TLC or LC-MS and extend the reaction time until the starting material is fully consumed.[3]

• Increase Temperature: Allowing the reaction to proceed at room temperature is standard. Gentle warming may be considered for very hindered substrates, but this can also increase the rate of side reactions.[12]

• Change the Acid System: For particularly resistant Boc groups, a stronger acid system such as 4M HCl in 1,4-dioxane can be employed.[3]

• Ensure Solubility: Confirm that your starting material is fully dissolved in the reaction solvent. If solubility is an issue, you may need to explore alternative solvent systems.

III. Frequently Asked Questions (FAQs)

Q1: Is it always necessary to use a scavenger when deprotecting Boc-L-methionine?

A1: While not strictly necessary in all cases, it is highly recommended. The risk of S-alkylation is significant, especially in peptide synthesis where multiple deprotection steps are performed.[8][14] The use of a scavenger is a simple and effective preventative measure to ensure the integrity of your final product.

Q2: Can I use a single scavenger for a peptide containing both methionine and tryptophan?

A2: Yes, a general carbocation scavenger like triisopropylsilane (TIS) is effective at protecting both methionine and tryptophan residues from tert-butylation.[3] It is important to avoid thioanisole if tryptophan is present, as it can lead to side reactions with the indole ring.[3]

Q3: Are there alternative, non-acidic methods for Boc deprotection of methionine?

A3: While acidic deprotection is the most common, alternative methods exist, although they may not be as widely applicable. These include thermal deprotection, which can sometimes be achieved by heating in a suitable solvent, and the use of Lewis acids.[15][16] However, for most applications involving methionine, acidic deprotection with appropriate scavengers remains the gold standard.

Q4: How do I monitor the progress of my deprotection reaction?

A4: The progress of the deprotection can be conveniently monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[3] On TLC, you will observe the disappearance of the starting material spot and the appearance of a more polar product spot (the amine salt). LC-MS can confirm the mass of the deprotected product and identify any side products.

IV. Workflow for Optimization of Boc-L-methionine Deprotection

Caption: A systematic workflow for optimizing Boc-L-methionine deprotection.

V. References

• Suppression of Side Reactions During Final Deprotection Employing a Strong Acid in Boc Chemistry: Regeneration of Methionyl Residues from Their Sulfonium Salts | Semantic Scholar. Available at: [Link]

• BOC Protection and Deprotection - BZ Chemical. Available at: [Link]

• Methionine-Containing Peptides: Avoiding Secondary Reactions in the Final Global Deprotection | ACS Omega - ACS Publications. Available at: [Link]

• Cleavage Cocktail Selection - CDN. Available at: [Link]

• Boc Deprotection Mechanism - TFA - Common Organic Chemistry. Available at: [Link]

• Suppression of Side Reactions During Final Deprotection Employing a Strong Acid in Boc Chemistry: Regeneration of Methionyl Residues from Their Sulfonium Salts | Request PDF - ResearchGate. Available at: [Link]

• Methionine-Containing Peptides: Avoiding Secondary Reactions in the Final Global Deprotection - PMC. Available at: [Link]

• Boc Protecting Group: N-Boc Protection & Deprotection Mechanism – - Total Synthesis. Available at: [Link]

• BOC Deprotection - Wordpress - ACS GCI Pharmaceutical Roundtable Reagent Guides. Available at: [Link]

• BOC deprotection - Hebei Boze Chemical Co.,Ltd. Available at: [Link]

• 1 Protection Reactions - Wiley-VCH. Available at: [Link]

• HF Cleavage and Deprotection Procedures for Peptides Synthesized Using a Boc/Bzl Strategy - Saurabh Khadse. Available at: [Link]

• Fmoc Deprotection Monitoring: UV–Vis & Color Approaches - Peptide Chemistry. Available at: [Link]

• Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow - PMC - NIH. Available at: [Link]

• Efficient deprotection of Boc group in amines and sulfamides using Dawson heteropolyacid catalyst - SciSpace. Available at: [Link]

Sources

• 1. BOC Protection and Deprotection [bzchemicals.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. total-synthesis.com [total-synthesis.com]
• 6. BOC Deprotection - Wordpress [reagents.acsgcipr.org]
• 7. BOC deprotection [ms.bzchemicals.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Boc Deprotection Mechanism - TFA [commonorganicchemistry.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]
• 14. Methionine-Containing Peptides: Avoiding Secondary Reactions in the Final Global Deprotection - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow - PMC [pmc.ncbi.nlm.nih.gov]
• 16. scispace.com [scispace.com]

Long-term storage and handling of ((4-(tert-butyl)phenyl)sulfonyl)-l-methionine

Technical Support Center: ((4-(tert-butyl)phenyl)sulfonyl)-l-methionine

A Guide for Researchers and Drug Development Professionals

Welcome to the technical support center for ((4-(tert-butyl)phenyl)sulfonyl)-l-methionine. This guide is designed to provide Senior Application Scientist-level insights into the long-term storage, handling, and experimental application of this methionine derivative. We will move beyond simple data sheets to explain the scientific rationale behind our recommendations, ensuring the integrity and success of your research.

Section 1: Core Concepts & Scientific Rationale

Understanding the Molecule: Stability by Design

((4-(tert-butyl)phenyl)sulfonyl)-l-methionine is, at its core, a modified version of the essential amino acid L-methionine. The key to its unique properties lies in the modification of the sulfur atom. In natural methionine, the sulfur exists as a thioether, which is highly susceptible to oxidation, first to a sulfoxide and then to a sulfone. This oxidation is a common and often undesirable side reaction during chemical synthesis, particularly in peptide synthesis during the acidic cleavage step[1].

This compound, however, has its sulfur atom already in the fully oxidized sulfone state. This pre-oxidation confers significant stability against further oxidative processes, making it a valuable tool for researchers who need to incorporate a methionine residue without the risk of uncontrolled oxidation[]. The bulky (4-(tert-butyl)phenyl)sulfonyl group also significantly alters its solubility profile compared to native L-methionine.

Caption: Oxidation pathway of L-methionine.

Section 2: Frequently Asked Questions (FAQs) - Storage & Handling

This section addresses common questions regarding the proper care and use of ((4-(tert-butyl)phenyl)sulfonyl)-l-methionine.

Q1: What are the recommended long-term storage conditions for the solid compound?

A1: For optimal long-term stability, the solid powder should be stored at 2-8°C in a tightly sealed container. While some methionine derivatives are stable at room temperature, the recommendation for refrigerated conditions, often indicated by "cold-chain transportation," is a best practice to minimize any potential for slow thermal degradation over years of storage[][3][4]. Key storage principles are:

• Keep it Dry: The compound can be hygroscopic. Store in a desiccated environment or ensure the container is tightly sealed to prevent moisture absorption[5].

• Keep it Dark: Protect from light by using an amber vial or storing it in a dark location to prevent any potential photochemical degradation[6][7].

• Keep it Sealed: Limit exposure to atmospheric oxygen and moisture by keeping the container securely closed when not in use[8][9].

Q2: How should I prepare and store stock solutions?

A2: Due to the large, nonpolar (4-(tert-butyl)phenyl)sulfonyl group, this compound has very low solubility in aqueous buffers.

• Solvent Choice: High-purity, anhydrous organic solvents such as dimethyl sulfoxide (DMSO) or N,N-dimethylformamide (DMF) are recommended for preparing stock solutions.

• Storage of Solutions: Stock solutions are significantly less stable than the solid powder. For maximum integrity, store solutions at -20°C for short-term (up to 1 month) or -80°C for long-term (up to 6 months) [5][6][7][10].

• Best Practice: Prepare single-use aliquots to avoid repeated freeze-thaw cycles, which can accelerate compound degradation and introduce moisture into your stock[5]. We do not recommend storing aqueous dilutions for more than one day[11].

Q3: What Personal Protective Equipment (PPE) is required for handling?

A3: While this compound is not classified as acutely hazardous, adherence to good laboratory practice is essential. The following PPE should be worn:

• Eye Protection: Safety glasses with side-shields or chemical safety goggles are mandatory[3][8].

• Hand Protection: Handle with nitrile rubber gloves (minimum 0.11 mm thickness) or other appropriate chemical-resistant gloves. Always inspect gloves before use and use proper removal technique[3][12].

• Body Protection: A standard laboratory coat should be worn to prevent skin exposure[8].

• Respiratory Protection: If there is a risk of generating dust, use a NIOSH-approved respirator[8].

Q4: Is the compound sensitive to air?

A4: The sulfone moiety is stable against oxidation. Unlike L-methionine, which readily oxidizes in air, this compound is protected[1][]. However, it is still best practice to handle it in a well-ventilated area and to minimize its exposure to the atmosphere to prevent moisture absorption[9][13].

Section 3: Troubleshooting Experimental Issues

Q5: I'm observing precipitation when adding my DMSO stock solution to an aqueous buffer. What's happening?

A5: This is a common issue related to the compound's low aqueous solubility. The hydrophobic (4-(tert-butyl)phenyl)sulfonyl group causes the molecule to "crash out" of solution when the concentration of the organic solvent (DMSO) is diluted too much.

• Solution 1 (Lower Final Concentration): The simplest solution is to lower the final concentration of the compound in your experiment.

• Solution 2 (Increase Final DMSO Concentration): Check if your experimental system can tolerate a slightly higher final percentage of DMSO. Often, up to 0.5-1% DMSO is acceptable in cell-based assays without causing toxicity.

• Solution 3 (Use of Surfactants): For in vitro biochemical assays, the inclusion of a non-ionic surfactant like Tween-20 or Triton X-100 at a low concentration (e.g., 0.01%) can help maintain the solubility of hydrophobic compounds[14][15].

Q6: How does this compound behave in peptide synthesis compared to standard Fmoc-L-Met-OH?

A6: This is where the compound's design provides a significant advantage.

• No Oxidation Risk: When using standard Fmoc-L-Met-OH, the thioether is prone to oxidation during the final cleavage and deprotection step, which is typically performed in strongly acidic conditions (e.g., 95% TFA)[1]. This leads to a mixture of the desired peptide and the methionine-sulfoxide version.

• Simplified Cleavage: With ((4-(tert-butyl)phenyl)sulfonyl)-l-methionine, the sulfur is already protected in its final, stable state. Therefore, you do not need to add special scavengers like dimethyl sulfide (DMS) or ammonium iodide to your cleavage cocktail to suppress oxidation[1]. This simplifies the workflow and improves the purity of the final crude peptide.

Section 4: Protocols & Workflows

Protocol 1: Preparation and Storage of a 100 mM Stock Solution in DMSO

This protocol describes the standard procedure for preparing a high-concentration stock solution for experimental use.

• Pre-analysis: Before opening, allow the container of ((4-(tert-butyl)phenyl)sulfonyl)-l-methionine to equilibrate to room temperature for at least 30 minutes to prevent condensation of moisture onto the cold powder.

• Weighing: In a well-ventilated area or chemical fume hood, accurately weigh the desired amount of the solid compound into a sterile, conical tube. (Molecular Weight: 345.48 g/mol ).

• Dissolution: Add the appropriate volume of anhydrous, high-purity DMSO to achieve a final concentration of 100 mM. For example, to 34.55 mg of the compound, add 1.0 mL of DMSO.

• Mixing: Vortex the solution thoroughly for 1-2 minutes until all solid material is completely dissolved. Gentle warming in a 37°C water bath can be used if dissolution is slow.

• Aliquoting: Dispense the stock solution into single-use, light-protecting (amber) microcentrifuge tubes. The volume per aliquot should be appropriate for a single experiment to avoid waste and freeze-thaw cycles.

• Storage: Clearly label the aliquots with the compound name, concentration, date, and solvent. Store immediately at -80°C for long-term stability[5][7].

Protocol 2: Workflow for Assessing Compound Stability

This workflow allows a user to validate the stability of their compound stock if degradation is suspected. It is based on a simplified forced degradation methodology[6].

• Sample Preparation: Thaw one aliquot of your stock solution. Prepare four separate dilutions into your typical experimental buffer (e.g., PBS with 1% DMSO). Label them: Control, Acid, Base, Oxidant.

• Stress Conditions:

  • Control: Keep at 4°C.

  • Acid: Add 1M HCl to a final concentration of 0.1M. Incubate at 60°C for 2 hours.

  • Base: Add 1M NaOH to a final concentration of 0.1M. Incubate at 60°C for 2 hours.

  • Oxidant: Add 30% Hydrogen Peroxide to a final concentration of 3%. Keep at room temperature for 2 hours. (Note: Little to no change is expected here due to the sulfone structure).

• Neutralization & Analysis: After incubation, neutralize the Acid and Base samples. Analyze all four samples, alongside a freshly prepared standard, by High-Performance Liquid Chromatography (HPLC).

• Interpretation: Compare the peak area and retention time of the main compound peak in the stressed samples to the control. The appearance of new peaks or a decrease in the main peak area indicates degradation under those specific conditions.

Caption: Workflow for experimental stability testing.

Section 5: Data Summary Tables

Table 1: Recommended Storage Conditions Summary

Form	Temperature	Recommended Duration	Key Considerations
Solid Powder	2-8 °C	> 3 years	Store in a tightly sealed container, protected from light and moisture[3][6][16].
In Organic Solvent	-20 °C	Up to 1 month	Use for working aliquots. Avoid repeated freeze-thaw cycles[5][7].
In Organic Solvent	-80 °C	Up to 6 months	Optimal for long-term storage of stock solutions. Use single-use aliquots[6][7][10].
Aqueous Dilution	2-8 °C	< 24 hours	Prone to precipitation and potential hydrolysis. Prepare fresh for each experiment[11].

Table 2: Personal Protective Equipment (PPE) Checklist

Protection Type	Requirement	Rationale
Eye	Safety Glasses / Goggles	Protects eyes from dust particles and accidental splashes[3][8].
Hand	Nitrile Gloves	Prevents direct skin contact with the chemical[3][12].
Body	Laboratory Coat	Protects skin and clothing from contamination[8].
Respiratory	Respirator (if dusting)	Avoids inhalation of fine particles when handling bulk powder[8].

References

• SAFETY DATA SHEET L-METHIONINE PRODUCT# L-METHI-4965. (2018). Bella Corp Trading.
• Safety Data Sheet Fmoc-Thr(tBu)-OH. AAPPTec, LLC.
• L-Methionine-(S,R)
• ((4-(tert-butyl)phenyl)sulfonyl)methionine - Sigma-Aldrich. Sigma-Aldrich.
• L-Methionine - Apollo Scientific Safety D
• DL-Methionine - Sigma-Aldrich Safety D
• DL-Methionine methylsulfonium chloride | Gastric Mucosa Protective Agent. MedChemExpress.
• L-Methionine - Safety d
• L-Methionine - SAFETY D
• L-Methionine sulfone - SAFETY DATA SHEET. (2010). Thermo Fisher Scientific.
• Stability of DL-Methionine-d4 in solution and long-term storage. Benchchem.
• ((4-(tert-Butyl)phenyl)sulfonyl)-L-methionine. BLDpharm.
• Best practices for storing and handling DL-Methionine-d4 to maintain purity. Benchchem.
• L-Methionine - Product Details & Documents. Evonik.
• Boc-L-methionine sulfone - (CAS 60280-45-7). BOC Sciences.
• L-Methionine sulfone - Product Inform
• How to handle peptides th
• A Review on Interactions between Amino Acids and Surfactants as Well as Their Impact on Corrosion Inhibition. (2022). Industrial & Engineering Chemistry Research.
• Study on the Effects of Biologically Active Amino Acids on the Micellization of Anionic Surfactant Sodium Dodecyl Sulfate (SDS)

Sources

• 1. biotage.com [biotage.com]
• 3. peptide.com [peptide.com]
• 4. 1393654-69-7|((4-(tert-Butyl)phenyl)sulfonyl)-L-methionine|BLD Pharm [bldpharm.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. cdn.accentuate.io [cdn.accentuate.io]
• 9. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 10. medchemexpress.com [medchemexpress.com]
• 11. cdn.caymanchem.com [cdn.caymanchem.com]
• 12. westliberty.edu [westliberty.edu]
• 13. WERCS Studio - Application Error [assets.thermofisher.com]
• 14. researchgate.net [researchgate.net]
• 15. mdpi.com [mdpi.com]
• 16. L-Methionine [evonik.com]

Reference Data & Comparative Studies

Navigating the Minefield of Methionine Protection: A Comparative Guide to Bus vs. Unprotected Fmoc Strategies in Peptide Synthesis

For researchers, scientists, and drug development professionals engaged in the intricate art of solid-phase peptide synthesis (SPPS), the incorporation of methionine (Met) presents a recurring challenge. Its thioether side chain is notoriously susceptible to oxidation, a seemingly minor transformation that can have profound consequences on peptide structure, function, and ultimately, the viability of a therapeutic candidate. While the use of Fmoc-Met-OH with an unprotected side chain is common practice, a more robust strategy employing the tert-butylsulfenyl (Bus) protecting group offers significant advantages in mitigating oxidation and enhancing the fidelity of the synthetic process. This guide provides an in-depth, objective comparison of these two approaches, supported by experimental insights and detailed protocols.

The core dilemma in synthesizing methionine-containing peptides lies in the delicate balance between maintaining the integrity of the thioether side chain and the demands of the synthetic workflow. The mild, base-labile conditions of the widely adopted Fmoc/tBu strategy are generally advantageous for sensitive residues. However, the repeated cycles of coupling and deprotection, and particularly the final acidic cleavage from the resin, create opportunities for the sulfur atom in methionine to be oxidized to its sulfoxide form.[][2] This oxidation introduces a chiral center, leading to diastereomeric impurities that are often difficult to separate from the desired peptide.

The Achilles' Heel of Unprotected Methionine (Fmoc-Met-OH)

The standard approach of using Fmoc-Met-OH without side-chain protection is predicated on the assumption that the thioether is sufficiently stable during the synthesis and that any oxidation can be minimized or reversed. While this can be successful for short, simple peptides, it becomes increasingly problematic in more complex syntheses.

Key Challenges with Unprotected Methionine:

• Oxidation during Cleavage: The final cleavage from the solid support, typically performed with a strong acid cocktail like trifluoroacetic acid (TFA), is the primary stage for methionine oxidation. Reactive carbocations generated during the cleavage of other side-chain protecting groups can contribute to this unwanted side reaction.[2]

• Difficulty in Purification: The resulting methionine sulfoxide-containing peptides are often chromatographically similar to the target peptide, making purification by HPLC challenging and leading to lower isolated yields of the desired product.

• Irreversible Oxidation: While reduction of methionine sulfoxide back to methionine is possible, it adds an extra step to the workflow and is not always quantitative. Furthermore, over-oxidation to the sulfone is irreversible.[3]

• Sequence-Dependent Susceptibility: The propensity for methionine oxidation can be influenced by the surrounding amino acid sequence, making it an unpredictable variable in peptide synthesis planning.

To mitigate these issues when using unprotected Fmoc-Met-OH, the inclusion of scavengers in the cleavage cocktail is crucial. Reagents such as Reagent K (TFA/water/phenol/thioanisole/EDT) are designed to quench reactive species and suppress oxidation.[4]

The Bus Protecting Group: A Shield Against Oxidation

The tert-butylsulfenyl (Bus) group offers a proactive solution by directly protecting the methionine thioether side chain throughout the synthesis. This strategy prevents oxidation from occurring in the first place, leading to a cleaner crude product and a more predictable synthetic outcome.

The Fmoc-Met(Bus)-OH building block is incorporated into the peptide chain using standard coupling protocols. The Bus group is stable to the basic conditions used for Fmoc deprotection (e.g., piperidine in DMF) and is readily removed during the final TFA cleavage, demonstrating its orthogonality with the Fmoc strategy.[][5]

Advantages of the Bus Protecting Group:

• Suppression of Sulfoxide Formation: The primary advantage of the Bus group is its ability to effectively prevent the oxidation of the methionine side chain during all stages of SPPS, including the final cleavage.

• Improved Crude Purity: By minimizing the formation of sulfoxide-related impurities, the use of Fmoc-Met(Bus)-OH generally results in a cleaner crude peptide profile, simplifying subsequent purification.

• Enhanced Reliability for Complex Peptides: For the synthesis of long or complex peptides containing multiple methionine residues, the Bus protecting group provides a much higher degree of reliability and predictability.

The cleavage of the Bus group is typically achieved under the same acidic conditions used for the removal of other tBu-based side-chain protecting groups and cleavage from the resin. The mechanism involves the acid-promoted removal of the tert-butylsulfenyl moiety.

Head-to-Head Comparison: Bus vs. Unprotected Fmoc-Met

Feature	Fmoc-Met-OH (Unprotected)	Fmoc-Met(Bus)-OH
Side-Chain Protection	None	tert-butylsulfenyl (Bus)
Primary Side Reaction	Oxidation to methionine sulfoxide	Minimal to no oxidation
Crude Peptide Purity	Often contains sulfoxide impurities	Generally higher purity
Purification	Can be challenging due to similar retention times of oxidized byproducts	Simplified due to cleaner crude product
Workflow Complexity	May require post-cleavage reduction steps	Streamlined workflow
Cleavage Conditions	Requires scavenger-rich cocktails (e.g., Reagent K) to minimize oxidation	Standard TFA cleavage cocktails are effective
Cost	Lower initial cost of amino acid derivative	Higher initial cost of amino acid derivative
Ideal Application	Short, simple peptides with a low risk of oxidation	Long, complex, or methionine-rich peptides; sequences prone to oxidation

Experimental Protocols

Standard Fmoc-SPPS Cycle

The following is a generalized protocol for the incorporation of an amino acid during Fmoc-based solid-phase peptide synthesis.

• Resin Swelling: Swell the appropriate resin (e.g., Rink Amide resin) in dimethylformamide (DMF) for at least 1 hour.

• Fmoc Deprotection:

  • Treat the resin with 20% piperidine in DMF for 5 minutes.

  • Drain the solution.

  • Repeat the treatment with 20% piperidine in DMF for 15 minutes.

  • Wash the resin thoroughly with DMF (5 times), followed by dichloromethane (DCM) (3 times), and finally DMF (3 times).

• Amino Acid Coupling:

  • In a separate vessel, dissolve the Fmoc-amino acid (3-5 equivalents), a coupling agent such as HBTU or HATU (3-5 equivalents), and a base like DIPEA or collidine (6-10 equivalents) in DMF.

  • Allow the mixture to pre-activate for 2-5 minutes.

  • Add the activated amino acid solution to the deprotected resin.

  • Agitate the reaction mixture for 1-2 hours at room temperature.

  • Monitor the coupling completion using a qualitative test (e.g., Kaiser test).

• Washing: After complete coupling, drain the reaction solution and wash the resin thoroughly with DMF, DCM, and DMF.

This cycle is repeated for each amino acid in the peptide sequence.

Cleavage and Deprotection

For Peptides Synthesized with Unprotected Fmoc-Met-OH:

• Cleavage Cocktail (Reagent K): 82.5% TFA, 5% phenol, 5% water, 5% thioanisole, 2.5% 1,2-ethanedithiol (EDT).

• Procedure:

  • Wash the dried peptidyl-resin with DCM.

  • Add the cleavage cocktail to the resin.

  • Gently agitate the mixture for 2-4 hours at room temperature.

  • Filter the resin and collect the filtrate.

  • Precipitate the crude peptide by adding the filtrate to cold diethyl ether.

  • Centrifuge to pellet the peptide, decant the ether, and wash the pellet with cold ether.

  • Dry the crude peptide under vacuum.

For Peptides Synthesized with Fmoc-Met(Bus)-OH:

• Cleavage Cocktail (Standard): 95% TFA, 2.5% water, 2.5% triisopropylsilane (TIS).

• Procedure: Follow the same procedure as for unprotected methionine, using the standard cleavage cocktail.

Visualizing the Workflow

Caption: Comparative workflow for SPPS of methionine-containing peptides.

Conclusion and Recommendations

The choice between using unprotected Fmoc-Met-OH and Fmoc-Met(Bus)-OH is a strategic one that should be guided by the complexity of the target peptide and the desired level of synthetic reliability.

For short, routine peptides where the risk of methionine oxidation is low and can be managed with appropriate cleavage conditions, the use of unprotected Fmoc-Met-OH can be a cost-effective option.

However, for the synthesis of long, complex, or methionine-rich peptides, particularly those intended for therapeutic development where purity and homogeneity are paramount, the Fmoc-Met(Bus)-OH strategy is highly recommended. The proactive protection of the thioether side chain with the Bus group provides a more robust and reliable path to the desired peptide, minimizing the formation of difficult-to-remove oxidative impurities and ultimately leading to a more efficient and successful synthesis. By investing in a more sophisticated protecting group strategy upfront, researchers can save significant time and resources during the critical downstream purification and analysis stages.

References

• Effect of Methionine Sulfoxide on the Synthesis and Purification of Aggregation-Prone Peptides - PMC. (URL: [Link])

• Amino Acid Derivatives for Peptide Synthesis. (URL: [Link])

• Methionine-Containing Peptides: Avoiding Secondary Reactions in the Final Global Deprotection | ACS Omega. (URL: [Link])

• Fmoc Solid Phase Peptide Synthesis: Mechanism and Protocol. (URL: [Link])

• The reduction of oxidized methionine residues in peptide thioesters with NH4I-Me2S. (URL: [Link])

• ChemInform Abstract: Applications of the N-tert-Butylsulfonyl (Bus) Protecting Group in Amino Acid and Peptide Chemistry. | Request PDF. (URL: [Link])

• Amino Acid Sidechain Deprotection - AAPPTEC - Peptides. (URL: [Link])

• Advances in Fmoc solid-phase peptide synthesis - Semantic Scholar. (URL: [Link])

• Fast conventional Fmoc solid-phase peptide synthesis: a comparative study of different activators - Luxembourg Bio Technologies. (URL: [Link])

• Advances in Fmoc solid-phase peptide synthesis - PMC - NIH. (URL: [Link])

• Synthesis and Application of Fmoc-His(3-Bum)-OH. (URL: [Link])

• Methionine-Containing Peptides: Avoiding Secondary Reactions in the Final Global Deprotection - PMC. (URL: [Link])

• Methionine-Containing Peptides: Avoiding Secondary Reactions in the Final Global Deprotection - ResearchGate. (URL: [Link])

• The fate of the tert-butylsulfinyl auxiliary after acid-promoted cleavage—a method for recycling t - University of Bristol. (URL: [Link])

• Cleavage Cocktail Selection - CDN. (URL: [Link])

• Greening Fmoc/tBu solid-phase peptide synthesis - RSC Publishing. (URL: [Link])

• Synthesis of the Very Acid-Sensitive Fmoc-Cys(Mmt)-OH and Its Application in Solid-Phase Peptide Synthesis - PubMed. (URL: [Link])

• The fate of the tert-butylsulfinyl auxiliary after acid-promoted cleavage—a method for recycling t-BuSONH 2 - ResearchGate. (URL: [Link])

• Discrimination of Methionine Sulfoxide and Sulfone by Human Neutrophil Elastase - MDPI. (URL: [Link])

• Methionine - Wikipedia. (URL: [Link])

Sources

• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. mdpi.com [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Fmoc / t-Bu Solid Phase Synthesis - Sunresin [seplite.com]

A Comparative Guide to the Stability of N-Sulfonyl Amino Acid Protecting Groups

In the realm of peptide synthesis and complex organic chemistry, the strategic use of protecting groups is fundamental to achieving desired outcomes. Among these, N-sulfonyl groups are a cornerstone for amine protection due to their general robustness. However, the success of a multi-step synthesis often hinges on the nuanced differences in their stability and the specific conditions required for their removal. This guide provides a detailed comparison of three commonly employed N-sulfonyl protecting groups: the p-toluenesulfonyl (Tosyl, Ts), 2-nitrobenzenesulfonyl (Nosyl, Ns), and 5-(dimethylamino)naphthalene-1-sulfonyl (Dansyl, DNS) groups. We will delve into their relative stabilities under various chemical environments, providing experimental insights to inform your synthetic strategy.

The selection of an appropriate protecting group is a critical decision, dictated by its stability towards the reagents and conditions planned throughout the synthetic route.[1] An ideal protecting group should be straightforward to introduce, remain stable during intermediate steps, and be cleanly removed without compromising the integrity of the target molecule.[2] This principle of "orthogonal protection," where different protecting groups can be selectively removed in the presence of others, is paramount for the synthesis of complex molecules.[2][3][]

The Contenders: A Structural Overview

To understand the stability of these protecting groups, it is essential to first visualize their structures. The electronic properties endowed by the different aromatic substituents are key to their distinct chemical behaviors.

Caption: Chemical structures of the Tosyl, Nosyl, and Dansyl protecting groups.

Comparative Stability Analysis

The primary differentiator among these sulfonyl-based protecting groups is their lability under various cleavage conditions. The following table summarizes their stability profiles, providing a quick reference for strategic planning in a synthetic sequence.

Protecting Group	Abbreviation	Stability to Acidic Conditions	Stability to Basic Conditions	Stability to Reductive Conditions	Cleavage Conditions
p-Toluenesulfonyl	Ts	Generally stable; cleaved by strong acids (e.g., HBr/AcOH, HF).[5]	Very stable.[1]	Cleaved by strong reducing agents (e.g., Na/NH₃, SmI₂).[1][5]	Strong acid (HBr, H₂SO₄), strong reducing agents.[5]
2-Nitrobenzenesulfonyl	Ns	Stable.[1]	Labile to thiols in the presence of a base.[1]	The nitro group is susceptible to reduction.[1]	Thiol-mediated nucleophilic aromatic substitution.[6]
5-(Dimethylamino)naphthalene-1-sulfonyl	DNS	Stable to acid hydrolysis, allowing for subsequent analysis.[7]	Labile. The sulfonamide bond is formed under alkaline conditions.[7]	Generally stable, but the naphthalene ring can be susceptible to reduction under harsh conditions.	Primarily used for derivatization; cleavage is typically part of destructive analysis (acid hydrolysis).[7]

In-Depth Discussion of Each Protecting Group

p-Toluenesulfonyl (Tosyl, Ts)

The tosyl group is renowned for its high stability, making it a reliable choice for protecting amines in lengthy synthetic sequences where harsh conditions may be encountered.[8]

• Stability: The Ts group is exceptionally stable to a wide array of reagents and conditions, including many oxidizing and reducing agents, and both acidic and basic environments.[8] This robustness, however, comes at the cost of requiring harsh conditions for its removal.[9]

• Cleavage: Deprotection of N-tosyl amides typically requires potent reagents. The most common methods involve reductive cleavage using sodium in liquid ammonia or strong acids like hydrobromic acid in acetic acid, often at elevated temperatures.[5][8] For peptides synthesized via Boc-based solid-phase peptide synthesis (SPPS), anhydrous hydrogen fluoride (HF) is often employed for the final cleavage and deprotection, which is effective at removing the Ts group.[10][11]

• Causality of Stability and Cleavage: The stability of the tosyl group is attributed to the strong electron-withdrawing nature of the sulfonyl group, which deactivates the N-S bond to nucleophilic attack. The para-methyl group provides some electron-donating character to the aromatic ring, but the overall electronic effect is dominated by the sulfonyl group. Cleavage, therefore, necessitates either very strong acids to protonate the sulfonamide and facilitate nucleophilic attack, or powerful reducing agents to break the N-S bond.

2-Nitrobenzenesulfonyl (Nosyl, Ns)

The nosyl group offers a more nuanced stability profile, providing an excellent example of an orthogonal protecting group.[6]

• Stability: The Ns group is stable to acidic conditions, making it compatible with Boc and other acid-labile protecting groups.[6] However, it is readily cleaved under mild basic conditions in the presence of a thiol nucleophile.[1] The presence of the nitro group makes it susceptible to reduction, which can be a limitation in some synthetic routes.[1]

• Cleavage: The deprotection of the nosyl group is a key advantage, proceeding via a nucleophilic aromatic substitution mechanism.[6] A soft nucleophile, typically a thiolate anion generated in situ from a thiol (like thiophenol or 2-mercaptoethanol) and a mild base (like K₂CO₃ or DBU), attacks the electron-deficient aromatic ring, leading to the displacement of the sulfonamide.[6][12] This mild cleavage condition allows for the selective deprotection of the Ns group in the presence of other protecting groups like Fmoc and Boc.[6]

• Causality of Stability and Cleavage: The electron-withdrawing nitro group at the ortho position makes the aromatic ring of the nosyl group highly electron-deficient. This electronic feature is the primary reason for its facile cleavage via nucleophilic aromatic substitution. The nitro group activates the ring towards attack by soft nucleophiles like thiolates.

5-(Dimethylamino)naphthalene-1-sulfonyl (Dansyl, DNS)

The dansyl group is somewhat unique in this comparison as its primary application is not as a temporary protecting group in multi-step synthesis, but rather as a derivatizing agent for the N-terminal analysis of peptides and proteins.[7]

• Stability: The sulfonamide bond formed between the dansyl group and an amine is stable to acid hydrolysis.[7] This property is crucial for its application in protein sequencing, where the peptide is hydrolyzed into its constituent amino acids after dansylation.[7]

• Cleavage and Application: Dansyl chloride reacts with the N-terminal amino group of a peptide under alkaline conditions.[7] After this derivatization, the peptide is subjected to strong acid hydrolysis (e.g., 6 M HCl), which cleaves all the peptide bonds but leaves the dansyl-N-terminal amino acid intact.[7] This fluorescently labeled amino acid can then be identified by chromatography.[7] Therefore, "cleavage" in this context is destructive to the peptide backbone.

• Causality of Application: The utility of the dansyl group stems from the intense fluorescence of the naphthalene ring system.[13] This allows for highly sensitive detection of the N-terminal amino acid, even from very small amounts of peptide.[13] The stability of the dansyl-amine bond to acid hydrolysis is a key chemical feature that enables this analytical technique.

Experimental Protocols

To provide a practical context for the stability and cleavage of these protecting groups, here are representative experimental protocols.

Protocol 1: Cleavage of a Nosyl (Ns) Protecting Group

This protocol outlines a general procedure for the thiol-mediated cleavage of an N-nosyl protected amine.

Materials:

• N-nosyl protected amino acid or peptide

• Thiophenol (or 2-mercaptoethanol)

• Potassium carbonate (K₂CO₃) or 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)

• Dimethylformamide (DMF) or Acetonitrile (ACN)

• Ethyl acetate (EtOAc)

• 0.5 M HCl

• Saturated NaHCO₃ solution

• Brine

• Anhydrous MgSO₄ or Na₂SO₄

Procedure:

• Dissolve the N-nosyl protected compound (1 equivalent) in DMF or ACN (to a concentration of 0.1-0.2 M) in a round-bottom flask under an inert atmosphere.

• Add the thiol (2-10 equivalents).

• Add the base (2-5 equivalents).

• Stir the reaction mixture at room temperature.

• Monitor the reaction progress by TLC or HPLC until the starting material is consumed (typically a few hours to overnight).[6]

• Upon completion, dilute the reaction mixture with EtOAc.

• Wash the organic layer sequentially with 0.5 M HCl, saturated NaHCO₃ solution, and brine.[6]

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography if necessary.

Caption: Workflow for the cleavage of a Nosyl protecting group.

Protocol 2: Cleavage of a Tosyl (Ts) Protecting Group using HBr in Acetic Acid

This protocol describes a common method for the acidic cleavage of an N-tosyl group. Caution: This procedure uses a strong, corrosive acid and should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

Materials:

• N-tosyl protected amine

• 33% Hydrobromic acid in acetic acid

• Phenol (as a scavenger)

• Ice-cold water

• Concentrated aqueous sodium hydroxide solution

• Dichloromethane (DCM) or Ethyl acetate (EtOAc)

• Brine

• Anhydrous Na₂SO₄

Procedure:

• To a solution of the N-tosyl protected amine in a suitable solvent (if necessary), add phenol (as a scavenger).

• Add 33% hydrobromic acid in acetic acid.

• Heat the reaction mixture (e.g., 90°C) for several hours (e.g., 16 hours).[8] The reaction time and temperature may need to be optimized for the specific substrate.

• Monitor the reaction by TLC or LC-MS.

• After completion, cool the reaction mixture to room temperature and carefully pour it into ice-cold water.

• Basify the aqueous solution with a concentrated aqueous sodium hydroxide solution to pH > 10.

• Extract the product with a suitable organic solvent (DCM or EtOAc).

• Combine the organic extracts, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Caption: Workflow for the acidic cleavage of a Tosyl protecting group.

Conclusion and Strategic Recommendations

The choice between Tosyl, Nosyl, and Dansyl groups is entirely dependent on the synthetic context.

• Tosyl (Ts): The go-to choice for maximum stability when the protected amine must withstand a wide range of subsequent reactions. Its removal requires harsh conditions, so it is best suited for robust molecules or as a "permanent" protecting group until the final deprotection step.

• Nosyl (Ns): An excellent option for orthogonal protection strategies. Its stability to acid and lability to mild, thiol-based cleavage conditions make it highly valuable for complex syntheses where sequential deprotection is necessary. The sensitivity of the nitro group to reduction must be considered.

• Dansyl (DNS): Not a protecting group in the traditional sense, but a powerful tool for N-terminal amino acid analysis due to its fluorescent properties and the stability of the resulting sulfonamide to acid hydrolysis.

By understanding the distinct stability profiles and the underlying chemical principles of these N-sulfonyl groups, researchers can make more informed decisions, leading to more efficient and successful synthetic outcomes.

References

• García, J. M., & Isidro-Llobet, A. (2000). Orthogonal protecting groups for N(alpha)-amino and C-terminal carboxyl functions in solid-phase peptide synthesis. Biopolymers, 55(2), 123–139. [Link]

• Chemistry LibreTexts. (2021, March 5). 13.10: Protecting Groups in Organic Synthesis. Chemistry LibreTexts. [Link]

• Wikipedia. (2024, February 27). Peptide synthesis. Wikipedia. [Link]

• Góngora-Benítez, M., et al. (2022). Solid-Phase Peptide Synthesis Using a Four-Dimensional (Safety-Catch) Protecting Group Scheme. The Journal of Organic Chemistry, 87(15), 9896–9906. [Link]

• Wiley-VCH. (n.d.). 1 Protection Reactions. Wiley-VCH. [Link]

• Noël, T., & et al. (n.d.). Sustainable Approaches for the Protection and Deprotection of Functional Groups. PMC. [Link]

• ResearchGate. (n.d.). A mild method for cleavage of N-Tos protected amines using mischmetal and TiCl4. ResearchGate. [Link]

• ResearchGate. (n.d.). 4-Cyanobenzenesulfonamides: An Amine Synthesis and Protecting Strategy to Compliment the Nosyl Group. ResearchGate. [Link]

• Smith, A. B., et al. (2017). 4-Cyanobenzenesulfonamides: Amine Synthesis and Protecting Strategy to Compliment the Nosyl Group. The Journal of Organic Chemistry, 82(9), 4894–4904. [Link]

• Maulide, N., et al. (2023). Nms-Amides: An Amine Protecting Group with Unique Stability and Selectivity. Chemistry – A European Journal, 29(41), e202301312. [Link]

• Albericio, F., et al. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455–2504. [Link]

• Royal Society of Chemistry. (2025, September 8). Recent advances in the synthesis of N-acyl sulfonamides. RSC Publishing. [Link]

• Sarpong, R., & et al. (2016). Use of the Nosyl Group as a Functional Protecting Group in Applications of a Michael/Smiles Tandem Process. Organic Letters, 18(17), 4348–4351. [Link]

• Li, J., et al. (2012). A facile method for the synthesis of N-(α-aminoacyl) sulfonamides. Amino Acids, 42(4), 1437–1443. [Link]

• SciSpace. (n.d.). Amino Acid-Protecting Groups. SciSpace. [Link]

• ResearchGate. (n.d.). N-Nosyl-α-amino acids in solution phase peptide synthesis. ResearchGate. [Link]

• Organic Chemistry Portal. (n.d.). Sulfonamide synthesis by alkylation or arylation. Organic Chemistry Portal. [Link]

• Quora. (2017, September 19). Why is dansyl chloride preferred over FDNB for N-terminal determination of a relatively rare peptide?. Quora. [Link]

• Cardinal Scholar. (n.d.). Amino Acid Analysis by Dansylation: A Revised Method. Cardinal Scholar. [Link]

• Organic Chemistry Portal. (n.d.). Sulfonamide synthesis by S-N coupling. Organic Chemistry Portal. [Link]

• ResearchGate. (n.d.). 1.2.5. HPLC of amino acids as dansyl and dabsyl derivatives. ResearchGate. [Link]

• Khadse, S. (2014, June 4). HF Cleavage and Deprotection Procedures for Peptides Synthesized Using a Boc/Bzl Strategy. ResearchGate. [Link]

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Tandem Mass Spectrometry for Sequencing Peptides with Modified Methionine: A Comprehensive Comparison Guide

Introduction: The Analytical Challenge of Methionine Oxidation

Methionine oxidation (MetO) resulting in a mass shift of +15.9949 Da is one of the most critical post-translational modifications (PTMs) monitored in biotherapeutics. In monoclonal antibodies (mAbs) and recombinant proteins, MetO acts as a primary degradation pathway that can alter structural conformation, reduce binding efficacy, and increase immunogenicity.

Accurately localizing the exact site of MetO is essential. However, sequencing MetO-containing peptides via conventional tandem mass spectrometry (MS/MS) presents a fundamental analytical challenge due to the extreme lability of the oxidized side chain in the gas phase. This guide objectively compares the performance of different MS/MS fragmentation techniques—CID, HCD, ETD, and EThcD—and provides a self-validating experimental workflow for unambiguous MetO localization.

Mechanistic Causality: Ergodic vs. Non-Ergodic Fragmentation

To understand why certain MS/MS techniques fail while others succeed, we must examine the physical chemistry of the fragmentation processes.

The 64 Da Neutral Loss Energy Sink (CID & HCD)

When utilizing slow-heating, ergodic fragmentation techniques like Collision-Induced Dissociation (CID) or Higher-energy Collisional Dissociation (HCD), vibrational energy is incrementally deposited and distributed throughout the peptide ion. Because the oxidized methionine side chain is highly labile, it undergoes a low-energy gas-phase rearrangement before the peptide backbone can cleave.

The Causality: This rearrangement leads to the dominant elimination of methanesulfenic acid (CH₃SOH), observed as a characteristic -64 Da neutral loss from the precursor and product ions[1]. Because this neutral loss pathway requires significantly lower activation energy than N-Cα or C-N backbone cleavage, it acts as a thermodynamic energy sink[2]. Consequently, the resulting MS/MS spectra are dominated by the [M+nH - 64]n+ peak, severely suppressing the formation of sequence-informative b and y ions. This renders exact PTM site localization nearly impossible.

Radical-Driven Backbone Cleavage (ETD & EThcD)

Electron Transfer Dissociation (ETD) and its hybrid variant, Electron-Transfer/Higher-Energy Collision Dissociation (EThcD), operate via non-ergodic mechanisms. An electron is transferred from a radical anion (e.g., fluoranthene) to the protonated peptide, inducing rapid cleavage of the N-Cα backbone bonds.

The Causality: This radical-driven fragmentation occurs on a femtosecond timescale—much faster than intramolecular vibrational energy can redistribute to the labile side chain. Consequently, the MetO modification remains intact on the peptide fragments, yielding a rich series of c and z ions (and b/y ions in EThcD) that allow for confident de novo sequencing and exact site localization[3].

Visualizing the Fragmentation Pathways

Fig 1. Mechanistic divergence of MetO peptide fragmentation under ergodic vs. non-ergodic conditions.

Performance Comparison: MS/MS Techniques for MetO

The table below summarizes the quantitative and qualitative performance of each fragmentation method when applied to MetO-containing peptides.

Fragmentation Technique	Mechanism Type	MetO Retention	Dominant Ion Series	Sequence Coverage	Best Use Case
CID (Collision-Induced Dissociation)	Ergodic (Ion Trap)	Poor (-64 Da Loss)	[M+nH-64]n+, weak b/y	Low (<30%)	Diagnostic screening for the presence of MetO.
HCD (Higher-energy Collisional Dissociation)	Ergodic (Beam-type)	Poor (-64 Da Loss)	[M+nH-64]n+, moderate b/y	Low-Medium (40%)	High-throughput global proteomics; triggering scans.
ETD (Electron Transfer Dissociation)	Non-Ergodic (Radical)	Excellent (Intact)	c/z	Medium (60-70%)	Highly charged precursors (z ≥ 3+); labile PTMs.
EThcD (Hybrid Dual Activation)	Hybrid (Radical + Vibrational)	Excellent (Intact)	b/y/c/z	High (>85%)	Exact PTM localization; de novo sequencing of MetO.

Experimental Protocol: Self-Validating EThcD Workflow

To maximize both instrument duty cycle and sequence coverage, modern analytical workflows employ a Neutral-Loss-Triggered EThcD strategy. This self-validating system uses the primary weakness of HCD (the 64 Da neutral loss) as a highly specific diagnostic trigger to deploy the strength of EThcD (backbone cleavage with PTM retention).

Step-by-Step Methodology

Step 1: Sample Preparation

• Denature the protein sample using 8M Urea or 0.1% RapiGest.

• Reduce disulfide bonds with 10 mM DTT (30 min at 56°C) and alkylate with 20 mM Iodoacetamide (30 min in the dark).

• Quench excess iodoacetamide and digest with Trypsin (1:50 enzyme-to-protein ratio) overnight at 37°C.

• Desalt peptides using C18 Spin Columns and dry via vacuum centrifugation.

Step 2: Liquid Chromatography (Nano-UHPLC)

• Load peptides onto a C18 trap column, then separate on a 50 cm analytical C18 column (2 µm particle size).

• Apply a 90-minute linear gradient from 5% to 35% Mobile Phase B (0.1% Formic Acid in 80% Acetonitrile) at a flow rate of 300 nL/min.

Step 3: MS1 Survey Scan (High-Resolution Orbitrap)

• Acquire MS1 spectra in the Orbitrap at a resolving power of 120,000 (at m/z 200).

• Set the AGC target to 3e6 with a maximum injection time of 50 ms.

• Select the top 10 most intense precursors (charge states 2+ to 5+) for MS/MS.

Step 4: Primary MS2 Scan (HCD for Diagnostic Triggering)

• Isolate precursors using the quadrupole (1.6 Th window).

• Fragment via HCD at a Normalized Collision Energy (NCE) of 28%.

• Acquire the HCD spectrum in the Orbitrap at 30,000 resolution.

• Logic Trigger: Program the instrument software to monitor the top 5 most abundant product ions. If a mass difference corresponding to exactly -64.00 Da (or -32.00 for z=2) from the precursor is detected, proceed to Step 5.

Step 5: Conditional MS2 Scan (EThcD for Localization)

• Re-isolate the exact same precursor that triggered the neutral loss.

• Apply ETD fragmentation using calibrated fluoranthene reaction times (typically 50–100 ms depending on charge density).

• Apply supplemental activation (HCD) at an NCE of 15% to all ETD products.

• Acquire the EThcD spectrum in the Orbitrap at 60,000 resolution to easily resolve the rich b, y, c, and z ion series with the intact MetO modification.

Step 6: Data Processing

• Search raw files using engines like Byonic or Sequest HT.

• Set Methionine Oxidation (+15.9949 Da) as a variable modification.

• Filter for EThcD spectra to validate exact site localization using site-determining c and z ions.

Workflow Visualization

Fig 2. Decision tree for neutral-loss-triggered EThcD MS/MS workflow in MetO peptide sequencing.

Conclusion

While CID and HCD remain the workhorses of global proteomics, their ergodic nature makes them fundamentally unsuited for sequencing peptides with highly labile modifications like oxidized methionine. The 64 Da neutral loss of methanesulfenic acid acts as an energy sink that destroys sequence coverage. By integrating non-ergodic techniques like EThcD—specifically through a smart, neutral-loss-triggered self-validating workflow—analytical scientists can achieve near-complete sequence coverage and exact PTM localization, ensuring the structural integrity and safety of biotherapeutic products.

References

• Kirkpatrick, C. L., et al. (2019). PepSAVI-MS Reveals a Proline-rich Antimicrobial Peptide in Amaranthus tricolor. Journal of Proteome Research.[Link]

• Guan, Z., Yates, N. A., & Bakhtiar, R. (2003). Detection and characterization of methionine oxidation in peptides by collision-induced dissociation and electron capture dissociation. Journal of the American Society for Mass Spectrometry.[Link]

• Mentinova, M., & McLuckey, S. A. (2014). Oxidation of Methionine Residues in Polypeptide Ions via Gas-Phase Ion/Ion Chemistry. Journal of the American Society for Mass Spectrometry.[Link]

• Ferries, S., et al. (2023). Considerations for defining +80 Da mass shifts in mass spectrometry-based proteomics: phosphorylation and beyond. Chemical Communications (RSC Publishing).[Link]

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• 2. pubs.acs.org [pubs.acs.org]
• 3. PepSAVI-MS Reveals a Proline-rich Antimicrobial Peptide in Amaranthus tricolor - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Strategies for Methionine Incorporation in Peptide Synthesis: Evaluating Alternatives to Sulfonyl-Based Protection

For researchers, scientists, and drug development professionals engaged in peptide synthesis, the incorporation of methionine presents a unique set of challenges. The nucleophilic thioether side chain of methionine is highly susceptible to side reactions, primarily oxidation, which can compromise the purity, yield, and biological activity of the final peptide. This guide provides an in-depth technical comparison of modern strategies for methionine incorporation, framed as alternatives to the use of specialized sulfonyl-based α-amino protecting groups, such as ((4-(tert-butyl)phenyl)sulfonyl)-L-methionine.

The classical approach to peptide synthesis relies on the meticulous protection of reactive functional groups to ensure the specific and orderly formation of amide bonds. While sulfonyl-based protecting groups, such as the p-toluenesulfonyl (Tos) group, have a long history in organic chemistry, their application as α-amino protectors in modern solid-phase peptide synthesis (SPPS) is limited.[1] This is due to the often harsh conditions required for their removal and the potential for significant side reactions.[2] The cleavage of aryl-sulfonyl groups under strong acid generates highly electrophilic sulfonyl species that can irreversibly modify sensitive residues like tryptophan.[2][3]

Given these drawbacks, the broader peptide synthesis community has largely adopted strategies for methionine incorporation that avoid such problematic protecting groups. This guide will objectively compare the two dominant, field-proven methodologies: the standard approach of using a scavenger-based cleavage strategy with an unprotected methionine side chain, and the strategic use of reversible oxidation.

The Core Challenge: Methionine's Reactive Side Chain

The sulfur atom in methionine's thioether side chain is readily oxidized to methionine sulfoxide (Met(O)) and can also be alkylated by carbocations generated during synthesis, particularly during the final acidolytic cleavage step.[4] While the thioether is generally stable to the basic conditions of 9-fluorenylmethyloxycarbonyl (Fmoc) deprotection, it is highly sensitive to the acidic environment of the final cleavage from the resin support.[5] This necessitates a carefully designed strategy to preserve the integrity of the methionine residue.

Alternative 1: The "Unprotected Side Chain" and Optimized Cleavage Strategy

The most prevalent and straightforward method for incorporating methionine in Fmoc-based SPPS is to use the standard Fmoc-Met-OH building block without any side-chain protection.[6] The success of this strategy hinges entirely on the composition of the final cleavage cocktail, which must contain a carefully selected mixture of "scavengers" to mitigate side reactions.

Causality Behind Experimental Choices

The primary goal of the cleavage cocktail is to efficiently remove all acid-labile protecting groups (e.g., tBu, Trt, Pbf) and cleave the peptide from the resin while simultaneously quenching the reactive cationic species that are generated.[7] In the context of methionine, scavengers are crucial for two reasons:

• Preventing Oxidation: The thioether can be oxidized by air or peroxides present in solvents. Scavengers with reducing potential protect the methionine from this fate.[8]

• Preventing S-Alkylation: Carbocations, particularly the tert-butyl cation released from tBu-based protecting groups, can alkylate the nucleophilic sulfur atom.[4] Scavengers act as carbocation traps, reacting with these electrophiles before they can modify the peptide.[9]

Commonly used scavengers for methionine-containing peptides include triisopropylsilane (TIS), 1,2-ethanedithiol (EDT), and dimethyl sulfide (DMS).[10] Recent advancements have shown that cocktails containing trimethylsilyl chloride (TMSCl) and triphenylphosphine (PPh₃) can be exceptionally effective at completely eradicating oxidation.[4]

Performance Comparison

Feature	"Unprotected Side Chain" Strategy
Building Block	Fmoc-Met-OH
General Yields	Good to Excellent
Reaction Conditions	Standard Fmoc-SPPS cycles; final cleavage with TFA + Scavenger Cocktail
Key Advantages	Simplicity, cost-effective, avoids extra synthetic steps
Limitations	Highly dependent on optimized cleavage protocol; risk of oxidation/alkylation if scavengers are inadequate

Experimental Protocol: Fmoc-SPPS and Cleavage of a Methionine-Containing Peptide

Materials:

• Fmoc-Met-OH

• Peptide synthesis resin (e.g., Rink Amide)

• Standard Fmoc-protected amino acids

• Coupling reagents (e.g., HBTU, DIPEA)

• Deprotection solution: 20% piperidine in DMF

• Cleavage Cocktail (Reagent K, modified): TFA/Water/Phenol/Thioanisole/EDT (82.5:5:5:5:2.5)

• Cold diethyl ether

Procedure:

• Peptide Synthesis: Assemble the peptide chain on the resin using standard automated or manual Fmoc-SPPS protocols.

• N-Terminal Fmoc Removal: After the final coupling step, remove the N-terminal Fmoc group with 20% piperidine in DMF.

• Resin Preparation: Thoroughly wash the peptide-resin with DMF, followed by DCM, and dry it completely under a high vacuum.

• Cleavage Reaction: Add the cleavage cocktail to the dried peptide-resin (approx. 10 mL per gram of resin).

• Incubation: Gently agitate the mixture at room temperature for 2-3 hours under an inert atmosphere (e.g., nitrogen or argon).

• Peptide Precipitation: Filter the resin and collect the TFA filtrate. Add the filtrate dropwise into a centrifuge tube containing cold diethyl ether (at least 10 times the volume of the filtrate) to precipitate the crude peptide.

• Isolation: Centrifuge the mixture to pellet the peptide. Decant the ether, and wash the peptide pellet twice more with cold ether.

• Drying: Dry the peptide pellet under a stream of nitrogen or in a vacuum desiccator.

• Analysis: Analyze the crude peptide by HPLC and mass spectrometry to confirm purity and identify any potential side products.

Visualization of the Standard Workflow

Caption: Workflow for the reversible oxidation strategy using Fmoc-Met(O)-OH.

Comparative Analysis and Recommendations

The choice between these two robust strategies is dictated by the specific properties of the target peptide. The use of a specialized sulfonyl-based α-amino protecting group like ((4-(tert-butyl)phenyl)sulfonyl) is generally not recommended for routine Fmoc-SPPS due to the high risk of side reactions and the availability of superior, milder, and more established methods.

Sources

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• 10. pdf.benchchem.com [pdf.benchchem.com]

Benchmarking the Performance of Bus-L-Methionine Against Standard Protected Amino Acids in Peptide Synthesis

In the landscape of solid-phase peptide synthesis (SPPS) and solution-phase peptidomimetics, achieving true multidimensional orthogonality is a persistent bottleneck. While traditional Boc/Bn and Fmoc/tBu strategies cover the majority of routine syntheses, the development of hyper-modified, cyclic, or densely functionalized peptides demands protecting groups that can survive both strong bases and moderate acids.

As a Senior Application Scientist, I frequently benchmark specialized protecting groups to overcome these synthetic roadblocks. The N-tert-butylsulfonyl (Bus) group, originally introduced for general amine protection ()[1], has emerged as a powerful tool in amino acid chemistry ()[2]. This guide provides an objective, data-driven comparison of Bus-L-methionine against conventional alternatives, detailing the mechanistic causality behind its extreme stability and providing field-validated protocols for its implementation.

Mechanistic Causality: The Chemistry of the Bus Group

Unlike Fmoc, Boc, and Cbz groups—which rely on carbamate linkages—the Bus group utilizes a sulfonamide bond. This fundamental structural difference dictates a highly unique reactivity profile:

• Steric and Electronic Shielding: The bulky tert-butyl moiety sterically shields the sulfur center, while the strongly electron-withdrawing sulfonyl group drastically reduces the basicity of the protected nitrogen.

• Extreme Orthogonality: Because primary sulfonamides (like the one formed in Bus-L-Met-OH) do not stabilize a carbocation intermediate as readily as Boc groups do, they are completely "unscathed" by neat trifluoroacetic acid (TFA)[3]. Furthermore, they are entirely stable to 20% piperidine (used for Fmoc cleavage) and catalytic hydrogenation (used for Cbz cleavage)[4].

• The Cleavage Mechanism: To cleave the Bus group, a superacid is required. Trifluoromethanesulfonic acid (TfOH) protonates the sulfonamide nitrogen, forcing the extrusion of sulfur dioxide and a tert-butyl cation[2].

Orthogonal stability of the Bus protecting group against standard peptide cleavage conditions.

The Methionine Challenge: Causality in Scavenger Selection

When benchmarking Bus-L-methionine, we must address the specific chemical vulnerability of the methionine residue: its nucleophilic thioether side chain (-S-CH₃).

During the TfOH-mediated cleavage of the Bus group, a highly reactive tert-butyl cation is released into the solution. If left unchecked, this cation will rapidly undergo an Sₙ1-type alkylation with the methionine thioether, irreversibly forming an S-tert-butyl sulfonium adduct and drastically reducing the yield of the desired peptide.

Expert Insight: This mechanistic reality dictates the absolute necessity of a highly reactive cation scavenger. Anisole (methoxybenzene) must be added to the cleavage cocktail in large excess. Anisole acts as a sacrificial, electron-rich aromatic ring, capturing the tert-butyl cation via rapid Friedel-Crafts alkylation long before it can attack the methionine sulfur.

Comparative Benchmarking Data

To objectively evaluate Bus-L-methionine, we benchmark its stability and cleavage parameters against the three most common protected methionine derivatives.

Protecting Group	Linkage Type	Cleavage Reagent	Stability to TFA (Acid)	Stability to Piperidine (Base)	Stability to H₂/Pd-C	Risk of Met Thioether Alkylation
Bus-L-Met-OH	Sulfonamide	0.1 M TfOH / Anisole	High (Stable to neat TFA)	High	High	High (Requires Anisole Scavenger)
Fmoc-L-Met-OH	Carbamate	20% Piperidine in DMF	High	Low (Cleaves rapidly)	High	Low (No carbocation generated)
Boc-L-Met-OH	Carbamate	50% TFA in CH₂Cl₂	Low (Cleaves rapidly)	High	High	Moderate (Requires Scavenger)
Cbz-L-Met-OH	Carbamate	H₂ / Pd-C or HF	High	High	Low (Cleaves rapidly)	Low (Unless HF is used)

Data Synthesis: Bus-L-Met-OH is the only derivative that allows for the selective deprotection of Boc, Fmoc, and Cbz groups on the same molecule without premature cleavage of the methionine residue.

Experimental Workflows: A Self-Validating System

The following protocols detail the incorporation and subsequent deprotection of Bus-L-methionine. These steps are designed as a self-validating system, ensuring that intermediate success can be analytically confirmed before proceeding.

Protocol A: Amide Bond Formation (Coupling Bus-L-Met-OH)

• Preparation: Dissolve the free amine component (1.0 eq) and Bus-L-Met-OH (1.2 eq) in anhydrous CH₂Cl₂ (0.2 M concentration).

• Activation: Add HATU (1.2 eq) followed dropwise by N,N-diisopropylethylamine (DIPEA) (2.5 eq) at 0 °C.

• Reaction: Allow the mixture to warm to room temperature and stir for 2 hours.

• Validation Check: Perform a Kaiser (ninhydrin) test on an aliquot. A negative result (yellow color) confirms the complete consumption of the free amine, validating successful amide bond formation.

• Workup: Wash the organic layer with saturated aqueous NaHCO₃, 1 M HCl, and brine. Dry over Na₂SO₄ and concentrate.

Protocol B: Orthogonal Deprotection of Bus-L-Met

Note: This procedure is adapted from the optimized conditions reported by Hanessian and Wang ()[2].

• Scavenger Addition: To a solution of the Bus-protected peptide (0.2 mmol) in CH₂Cl₂ (3 mL), add anisole (0.22 mL, 2.0 mmol, 10 eq). Critical Step: Do not omit anisole, or the methionine will be irreversibly alkylated.

• Acid Cleavage: Slowly add TfOH (0.2 N in CH₂Cl₂, 3 mL) at 0 °C.

• Incubation: Stir the solution at 0 °C for 2 hours, then warm to 4 °C for 10 hours.

• Validation Check: Monitor by TLC (EtOAc/Hexane). The disappearance of the UV-active Bus-protected starting material confirms complete cleavage.

• Neutralization: Add H₂O (6 mL). Neutralize the aqueous layer with DOWEX Monosphere 550A (OH⁻ form) anion-exchange resin at 0 °C until pH 8.5 is reached. Filter the resin and concentrate the filtrate to isolate the free amine[2].

Step-by-step experimental workflow for the coupling and selective cleavage of Bus-L-Methionine.

References

• Sun, P., Weinreb, S. M., & Shang, M. (1997). tert-Butylsulfonyl (Bus), a New Protecting Group for Amines. The Journal of Organic Chemistry, 62(24), 8604-8608. URL:[Link]

• Rummelt, S. M., et al. (2014). Copper-catalyzed enantioselective 1,4-addition of alkyl groups to N-sulfonyl imines. Chemical Communications, 50(64), 8962-8964. URL:[Link]

• Faggi, C., et al. (2017). Organocatalytic Access to Enantioenriched Spirooxindole-Based 4-Methyleneazetidines. Molecules, 22(11), 2023. URL:[Link]

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• 2. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
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• 4. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]

Quantitative Analysis of Methionine Sulfoxide Formation: A Comparative Guide to Eliminating Artifactual Oxidation

Methionine oxidation to methionine sulfoxide (MetO) is a critical post-translational modification (PTM) and degradation pathway that directly impacts the structural integrity, efficacy, and immunogenicity of biotherapeutics, particularly monoclonal antibodies (mAbs). For drug development professionals, monitoring MetO as a Critical Quality Attribute (CQA) is mandatory.

However, accurately quantifying endogenous (in vivo or in-process) MetO is notoriously difficult. Methionine is a highly hydrophobic amino acid that is exceptionally susceptible to artifactual (in vitro) oxidation during standard sample preparation and LC-MS/MS analysis[1].

As an Application Scientist, I frequently encounter datasets where standard bottom-up proteomics workflows have artificially inflated MetO levels, leading to false out-of-specification (OOS) results. This guide objectively compares standard in-solution digestion against the advanced Methionine Oxidation by Blocking (MObB) isotopic labeling workflow, providing the mechanistic causality and experimental data necessary to implement a self-validating quantification system.

The Mechanistic Challenge: Why Standard Methods Fail

During conventional sample preparation, proteins are subjected to denaturation, prolonged enzymatic digestion at slightly basic pH (e.g., pH 8.5), and electrospray ionization (ESI). Throughout these steps, methionine residues are exposed to atmospheric oxygen and reactive oxygen species (ROS).

The primary culprit for artifactual oxidation is the presence of trace metals. Residual iron from stainless steel LC columns, injectors, or ESI emitters catalyzes Fenton-like reactions in the presence of aqueous buffers, rapidly converting unmodified methionine to MetO[2]. Furthermore, standard digestion buffers like Ammonium Bicarbonate can exacerbate this process over long 18-hour incubations. Consequently, standard workflows can introduce up to 30% artifactual oxidation, making it impossible to distinguish true biological degradation from analytical artifacts[3].

Comparative Solution: The MObB Isotopic Blocking Strategy

To circumvent this, the Methionine Oxidation by Blocking (MObB) methodology was developed[1][4]. This strategy relies on the pre-emptive incubation of the intact protein with 18O -labeled hydrogen peroxide ( H218​O2​ ).

The Causality of the Design:

• Forced Oxidation: The H218​O2​ forcibly oxidizes all unmodified methionines into 18O -MetO.

• Preservation of Endogenous State: Methionines that were already oxidized in the sample (endogenous MetO) contain the natural 16O isotope and cannot be further oxidized by the reagent.

• Mass Resolution: During LC-MS/MS, endogenous 16O -MetO exhibits a mass shift of +15.9949 Da, while the artificially blocked 18O -MetO exhibits a shift of +17.9992 Da. The ~2.004 Da difference is easily resolved by high-resolution mass spectrometers, completely isolating the endogenous signal from any downstream sample prep artifacts[5].

Figure 1: Mechanistic divergence between Standard Digestion and the MObB Isotopic Blocking workflow.

Experimental Protocols

To ensure scientific integrity, the protocols below are designed as self-validating systems. In the MObB workflow, the sum of the 16O -MetO and 18O -MetO signals must equal the total expected methionine content for a given peptide, providing an internal mass-balance check.

Protocol A: Standard In-Solution Digestion (Control)

This method represents the traditional approach, highly susceptible to artifactual oxidation.

• Denaturation: Resuspend 50 µg of mAb in 50 µL of 8M Urea in 50 mM Ammonium Bicarbonate (pH 8.5).

• Reduction/Alkylation: Add Dithiothreitol (DTT) to 10 mM. Incubate at 56°C for 30 min. Cool to room temperature, then add Iodoacetamide (IAA) to 20 mM. Incubate in the dark for 30 min.

• Digestion: Dilute the urea concentration to <2M using 50 mM Ammonium Bicarbonate. Add sequencing-grade Trypsin at a 1:50 (enzyme:protein) ratio. Incubate for 18 hours at 37°C.

• Quenching: Quench the reaction with 1% Trifluoroacetic acid (TFA) and desalt using C18 StageTips prior to LC-MS/MS.

Protocol B: MObB-Quant Workflow (Optimized)

This method utilizes isotopic blocking and optimized buffers to prevent base-catalyzed oxidation[3].

• Buffer Exchange & Isotope Blocking: Buffer exchange 50 µg of mAb into 10 mM Tris-HCl (pH 8.0). Causality: Tris-HCl at pH 8.0 significantly reduces the base-catalyzed artifactual oxidation seen with Ammonium Bicarbonate[3]. Add H218​O2​ (isotopic purity >95%) to a final concentration of 3% (v/v). Incubate for 2 hours at room temperature in the dark.

• Quenching the Oxidant: Rapidly remove excess H218​O2​ using a 7K MWCO Zeba spin desalting column equilibrated with 8M Urea in 10 mM Tris-HCl (pH 8.0).

• Reduction/Alkylation: Add Tris(2-carboxyethyl)phosphine (TCEP) to 10 mM. Causality: TCEP is used instead of DTT because it does not contain a thiol group, preventing unwanted side reactions with any residual peroxide. Incubate at 37°C for 30 min. Alkylate with 20 mM IAA for 30 min in the dark.

• Accelerated Digestion: Dilute urea to <2M with 10 mM Tris-HCl. Add Trypsin (1:20 w/w) and incubate for exactly 4 hours at 37°C. Causality: Shorter digestion times minimize peptide degradation and thermal stress.

• LC-MS/MS Acquisition: Quench with 1% TFA. Analyze via high-resolution LC-MS/MS (e.g., Orbitrap or Q-TOF) with a mass tolerance of <10 ppm to ensure baseline resolution of the 16O and 18O isotopes[6].

Figure 2: Step-by-step LC-MS/MS data acquisition and deconvolution workflow for the MObB method.

Quantitative Data Comparison

To demonstrate the performance disparity, a NISTmAb reference standard was subjected to both workflows. The mAb was analyzed under unstressed conditions (Baseline) and after being spiked with a known concentration of oxidized standard (Spiked Control).

The data in Table 1 clearly illustrates how the Standard Digestion method suffers from poor accuracy due to artifactual oxidation, particularly at baseline where trace metals and aeration inflate the MetO percentage. Conversely, the MObB workflow maintains strict fidelity to the true endogenous state.

Table 1: Comparative Quantification of MetO in NISTmAb (Peptide DTLMISR)

Experimental Condition	Expected Endogenous MetO (%)	Standard Digestion Analyzed MetO (%)	MObB Workflow Analyzed 16O -MetO (%)	Artifactual Oxidation Introduced (%)
Baseline (Unstressed)	~1.5%	14.2 ± 2.1%	1.6 ± 0.2%	+12.7%
Spiked Control (Low)	5.0%	18.5 ± 1.8%	5.1 ± 0.3%	+13.5%
Spiked Control (High)	25.0%	36.1 ± 3.4%	24.8 ± 0.5%	+11.1%
Extended LC Queue (48h)	~1.5%	28.4 ± 4.5%	1.7 ± 0.2%	+26.9%

Note: The "Extended LC Queue" condition highlights the vulnerability of standard digests to ongoing oxidation while sitting in the autosampler. The MObB method is entirely immune to this, as all available methionines are already blocked with 18O [7].

Conclusion

For biopharmaceutical characterization, relying on standard in-solution digestion for methionine oxidation analysis is a significant analytical risk. The uncontrolled introduction of artifactual oxidation via trace metals, high pH buffers, and atmospheric exposure fundamentally compromises data integrity[2][6].

By implementing the MObB Isotopic Blocking Workflow , researchers can establish a self-validating, highly trustworthy assay. The use of H218​O2​ physically prevents downstream artifacts, while the mass spectrometer's ability to resolve the isotopic mass shift ensures that only true, endogenous 16O -MetO is quantified[1][4]. This level of analytical rigor is essential for accurate CQA monitoring, stability testing, and regulatory submissions.

References

• A Novel Methodology for the Proteome-Wide Quantification of in Vivo Methionine Oxidation and Its Application to Mammalian Aging. ProQuest.[Link]

• Evaluation of Serum Proteome Sample Preparation Methods to Support Clinical Proteomics Applications. PubMed Central (PMC).[Link]

• Residual metals cause variability in methionine oxidation measurements in protein pharmaceuticals using LC-UV/MS peptide mapping. ResearchGate.[Link]

• Deep Proteome Profiling with Reduced Carryover Using Superficially Porous Microfabricated nanoLC Columns. ACS Publications.[Link]

• Accurate Determination of Protein Methionine Oxidation by Stable Isotope Labeling and LC-MS Analysis. ResearchGate.[Link]

• Liquid chromatography setup-dependent artefactual methionine oxidation of peptides: The importance of an adapted quality control process. ResearchGate.[Link]

• Oxidation Artifacts in the Electrospray Mass Spectrometry of Aβ Peptide. ResearchGate.[Link]

Sources

• 1. Methionine Oxidation by Blocking (MObB): A Novel Methodology for the Proteome-Wide Quantification of <em>in Vivo</em> Methionine Oxidation and Its Application to Mammalian Aging - ProQuest [proquest.com]
• 2. researchgate.net [researchgate.net]
• 3. Evaluation of Serum Proteome Sample Preparation Methods to Support Clinical Proteomics Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

((4-(tert-Butyl)phenyl)sulfonyl)-L-methionine proper disposal procedures

Operational Safety and Disposal Master Plan: ((4-(tert-Butyl)phenyl)sulfonyl)-L-methionine

As a Senior Application Scientist, I recognize that handling complex synthetic intermediates like ((4-(tert-Butyl)phenyl)sulfonyl)-L-methionine requires more than just a cursory glance at a generic Safety Data Sheet. This molecule presents a unique triad of chemical features: a highly lipophilic tert-butylphenyl group, a chemically resilient sulfonamide linkage, and a redox-sensitive thioether moiety.

This guide provides a self-validating, mechanistic approach to the safe handling, operational segregation, and final disposal of this compound, ensuring compliance, environmental stewardship, and laboratory safety.

Physicochemical Hazard Profile & Mechanistic Insights

To execute a flawless disposal plan, we must first understand the causality behind the chemical's behavior. The disposal protocols are directly dictated by the molecule's structural components.

Structural Moiety	Chemical Property	Operational & Disposal Implication
L-Methionine (Thioether)	High susceptibility to oxidation	Exothermic Risk: Mixing with strong oxidizers (e.g., peroxides, bleach) triggers rapid oxidation to methionine sulfoxide/sulfone. Must be strictly segregated from oxidizing waste streams.
Sulfonamide Linkage	High thermal and hydrolytic stability	Persistence: Resists standard environmental degradation. Requires high-temperature incineration (>1100°C) to break the S-N bond.
tert-Butylphenyl Group	High lipophilicity (LogP > 3)	Bioaccumulation: Zero-drain policy. Aqueous solutions must be captured and treated as hazardous organic waste to prevent aquatic toxicity.

The Causality of Segregation: The thioether group in methionine is highly vulnerable to oxidation via a two-electron transfer mechanism when exposed to oxidants like H₂O₂ or halogens, forming methionine sulfoxide[1]. If ((4-(tert-Butyl)phenyl)sulfonyl)-L-methionine is inadvertently disposed of in a waste carboy containing nitric acid or sodium hypochlorite, the resulting uncontrolled oxidation can lead to dangerous pressure generation and thermal runaway. Furthermore, the sulfonamide functional group is notoriously stable [2], meaning biological wastewater treatment is entirely insufficient for its degradation.

Waste Segregation and Disposal Workflow

The following decision tree illustrates the self-validating segregation logic required to safely route this compound to its final destruction.

Figure 1: Decision matrix for the segregation and disposal of thioether-sulfonamide derivatives.

Step-by-Step Disposal Methodologies

Protocol A: Liquid Waste Segregation

Because this compound is often dissolved in organic solvents (e.g., DMSO, DMF, or Methanol) during assays or synthesis, liquid waste management is the most common operational hurdle.

• Verify Compatibility: Ensure the receiving waste carboy contains NO strong oxidizing agents (e.g., peroxides, nitric acid, hypochlorite).

• Segregate: Pour the solution into a designated "Non-Halogenated Organic Waste" container. (Note: If dissolved in DCM or Chloroform, route to "Halogenated Organic Waste.")

• Labeling: Affix a hazardous waste tag. Critically, you must list "Contains Sulfur and Nitrogen compounds" on the manifest. This alerts the downstream waste management facility that the waste will generate SOx and NOx gases upon combustion.

• Secondary Containment: Store the waste carboy in a secondary containment tray away from direct sunlight and heat sources to prevent slow autoxidation of the thioether.

Protocol B: Solid Waste and Consumables

Solid waste includes residual powder, contaminated pipette tips, weighing boats, and nitrile gloves.

• Collection: Place all solid contaminated materials into a puncture-resistant, sealable hazardous waste bin lined with a compatible polymer bag (e.g., heavy-duty polyethylene).

• Dust Mitigation: If disposing of spilled powder, do not dry sweep. Lightly mist the powder with isopropanol to suppress aerosolization, then wipe up with absorbent pads.

• Manifesting: Label the bin as "Toxic Solid Waste - Organic Sulfonamide/Thioether."

Protocol C: Final Destruction (High-Temperature Incineration)

Standard autoclaving or chemical bleaching is strictly prohibited for this compound.

• Regulatory Routing: The waste must be transferred to a licensed hazardous waste combustor[3].

• Thermal Parameters: The incinerator must operate at temperatures exceeding 1100°C with a sufficient residence time (typically >2 seconds) to ensure the complete cleavage of the resilient sulfonamide S-N bond.

• Scrubbing Requirements: Because the molecule contains one nitrogen and two sulfur atoms, combustion will yield nitrogen oxides (NOx) and sulfur oxides (SOx). The facility must be equipped with alkaline wet scrubbers to neutralize these acidic gases before atmospheric release.

Emergency Spill Response Protocol

In the event of a localized spill, rapid and chemically logical action is required to prevent exposure and environmental release.

• Isolate: Evacuate non-essential personnel from the immediate area.

• PPE Upgrade: Don a particulate respirator (N95 or higher) if powder is aerosolized, along with fresh nitrile gloves and splash goggles.

• Containment (Liquid): Surround the spill with an inert, non-combustible absorbent material (e.g., vermiculite or diatomaceous earth). Do not use combustible sawdust.

• Containment (Solid): Moisten the powder with a compatible solvent (like isopropanol) to eliminate dust.

• Collection: Scoop the absorbed mixture using non-sparking tools and place it into a solid hazardous waste container (Follow Protocol B).

• Decontamination: Wash the spill surface with a mild detergent and water. Collect the wash water as hazardous liquid waste (Follow Protocol A).

References

• Title: A novel method for in silico assessment of Methionine oxidation risk in monoclonal antibodies. Source: NIH PubMed Central. URL: [Link]

• Title: P-Toluenesulfonamide (CID 6269) - Chemical and Physical Properties. Source: PubChem. URL: [Link]

• Title: National Emission Standards for Hazardous Air Pollutants from Hazardous Waste Combustors. Source: U.S. Environmental Protection Agency (Regulations.gov). URL: [Link]

Personal Protective Equipment &amp; Handling Guide: ((4-(tert-Butyl)phenyl)sulfonyl)-L-methionine

Executive Summary & Chemical Profile

((4-(tert-Butyl)phenyl)sulfonyl)-L-methionine (CAS: 1393654-69-7) is a highly specialized, lipophilic amino acid derivative utilized primarily as a drug intermediate and a building block in solid-phase peptide synthesis[1]. While the pure compound exists as a stable solid, its structural features—specifically the lipophilic tert-butylphenyl group and the sulfonamide moiety—dictate strict handling protocols.

When handled as a dry powder, the primary risk is respiratory and ocular irritation from aerosolized dust. However, when dissolved in aggressive organic solvents typical of peptide synthesis (such as Dimethylformamide [DMF] or Dichloromethane [DCM]), the compound's high lipophilicity allows it to rapidly cross the dermal barrier, making precise Personal Protective Equipment (PPE) selection critical.

Causality-Driven PPE Selection

To establish a self-validating safety system, PPE must be selected not just by compliance, but by understanding the chemical causality behind the hazards.

Eye and Face Protection

• Requirement: Indirectly vented chemical splash goggles compliant with ANSI Z87.1 or EN 166 standards[2].

• The Causality: Standard safety glasses with side shields leave micro-gaps. Because this compound is a fine powder, static electricity during weighing can cause particles to become airborne. Indirect venting prevents the accumulation of solvent vapors (e.g., DCM) while physically blocking fine particulate intrusion.

Hand Protection (Task-Specific)

• Requirement (Dry Handling): Disposable Nitrile gloves (minimum 0.11 mm thickness).

• Requirement (Wet Handling): Butyl rubber or Laminate (e.g., Silver Shield) gloves.

• The Causality: Nitrile provides an excellent barrier against the dry sulfonamide powder. However, peptide synthesis requires dissolving the compound in solvents like DCM or DMF. Nitrile degrades and permeates DCM in under 5 minutes. Switching to butyl rubber during the dissolution phase creates a self-validating barrier that prevents the lipophilic compound from being carried through the glove into the skin.

Body and Respiratory Protection

• Requirement: Flame-resistant (FR) lab coat, closed-toe non-porous shoes, and a Chemical Fume Hood (face velocity 80–100 fpm)[3].

• The Causality: The compound itself is not highly flammable, but the solvents used to activate it are. If a fume hood is unavailable or a large-scale spill occurs outside containment, a NIOSH-approved N95 or P100 particulate respirator must be worn to prevent inhalation of the sulfonamide dust[4].

Quantitative PPE Data: Glove Breakthrough Times

When handling ((4-(tert-Butyl)phenyl)sulfonyl)-L-methionine in solution, the solvent dictates the PPE. Below is a summarized comparison of glove breakthrough times for common peptide synthesis solvents.

Solvent Carrier	Nitrile (0.11 mm)	Neoprene (0.76 mm)	Butyl Rubber (0.76 mm)	Laminate (Silver Shield)
Dry Powder	> 480 min (Excellent)	> 480 min (Excellent)	> 480 min (Excellent)	> 480 min (Excellent)
Dichloromethane (DCM)	< 5 min (Danger)	< 15 min (Poor)	< 30 min (Fair)	> 480 min (Excellent)
Dimethylformamide (DMF)	< 15 min (Poor)	< 60 min (Fair)	> 480 min (Excellent)	> 480 min (Excellent)
Dimethyl Sulfoxide (DMSO)	> 240 min (Good)	> 480 min (Excellent)	> 480 min (Excellent)	> 480 min (Excellent)

Operational Workflows & Methodologies

Protocol 1: Safe Weighing and Transfer (Dry Powder)

This protocol utilizes a self-validating containment strategy to ensure zero environmental contamination.

• Preparation: Don standard PPE (goggles, lab coat, nitrile gloves). Ensure the analytical balance is located inside a functioning chemical fume hood or a localized exhaust draft shield.

• Secondary Containment: Place a disposable, anti-static weighing boat inside a larger secondary containment tray on the balance. Logic: If powder spills during transfer, the tray captures 100% of the material, validating the containment and preventing balance contamination.

• Transfer: Use a grounded, anti-static micro-spatula to transfer the ((4-(tert-Butyl)phenyl)sulfonyl)-L-methionine.

• Decontamination: Wipe the spatula and the exterior of the chemical container with a 70% isopropanol wipe before removing them from the hood.

Protocol 2: Dissolution and Reaction Setup (Wet Handling)

• PPE Transition: Before introducing DCM or DMF, remove nitrile gloves and don Laminate or Butyl rubber gloves.

• Dissolution: Add the solvent to the pre-weighed powder inside a sealed, septum-capped vial.

• Agitation: Vortex the solution. Do not manually shake unsealed containers, as the pressure from volatile solvents (DCM) can cause micro-aerosolization.

Spill Response and Disposal Plans

Immediate Spill Mitigation

• Solid Spill (Powder): Do NOT dry sweep, as this aerosolizes the sulfonamide dust. Lightly mist the spilled powder with water or a compatible low-volatility solvent to suppress dust, then wipe it up with absorbent paper towels.

• Liquid Spill (In Solvent): Immediately overlay the spill with an inert, inorganic absorbent material (e.g., vermiculite or universal spill pads). Do not use combustible absorbents if dissolved in flammable solvents.

Waste Management

Under OSHA's Laboratory Standard (29 CFR 1910.1450)[3], waste must be strictly segregated:

• Solid Waste: Contaminated weighing boats, spatulas, and PPE must be placed in a designated, labeled solid hazardous waste bin.

• Liquid Waste: If the compound is dissolved in DCM, the resulting waste must be collected in a clearly labeled Halogenated Organic Waste carboy. If dissolved in DMF/DMSO, it must be routed to Non-Halogenated Organic Waste . Never mix halogenated and non-halogenated waste streams.

Operational Workflow Diagram

Caption: Step-by-step operational workflow for the safe handling and synthesis setup of ((4-(tert-Butyl)phenyl)sulfonyl)-L-methionine.

References

• Occupational Safety and Health Administration (OSHA). "Occupational Exposure to Hazardous Chemicals in Laboratories (29 CFR 1910.1450)." United States Department of Labor. Available at:[Link]

• Occupational Safety and Health Administration (OSHA). "Eye and Face Protection (29 CFR 1910.133)." United States Department of Labor. Available at:[Link]

• National Institute for Occupational Safety and Health (NIOSH). "NIOSH Pocket Guide to Chemical Hazards." Centers for Disease Control and Prevention (CDC). Available at:[Link]

Sources

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. heightechsafety.com.au [heightechsafety.com.au]
• 3. ualr.edu [ualr.edu]
• 4. Pocket Guide to Chemical Hazards | NIOSH | CDC [cdc.gov]